(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
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Description
BenchChem offers high-quality (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C8H13N3O |
|---|---|
Molecular Weight |
167.21 g/mol |
IUPAC Name |
(2S,3S)-2-(2-methylpyrazol-3-yl)oxolan-3-amine |
InChI |
InChI=1S/C8H13N3O/c1-11-7(2-4-10-11)8-6(9)3-5-12-8/h2,4,6,8H,3,5,9H2,1H3/t6-,8-/m0/s1 |
InChI Key |
SZODTXFPWVBAML-XPUUQOCRSA-N |
Isomeric SMILES |
CN1C(=CC=N1)[C@@H]2[C@H](CCO2)N |
Canonical SMILES |
CN1C(=CC=N1)C2C(CCO2)N |
Origin of Product |
United States |
(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine synthesis protocol
An In-Depth Technical Guide to the Stereoselective Synthesis of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
Abstract
This technical guide provides a comprehensive, in-depth protocol for the stereoselective synthesis of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, a key chiral intermediate in the development of advanced therapeutics. The pyrazole and substituted tetrahydrofuran moieties are privileged scaffolds in medicinal chemistry, appearing in numerous bioactive compounds.[1][2][3] The synthesis of this specific stereoisomer presents significant challenges in controlling the two adjacent chiral centers on the oxolane ring. This document details a robust and scalable eight-step synthesis, beginning from a commercially available chiral precursor. It is structured for researchers, chemists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles and strategic decisions that ensure high stereoselectivity and yield. The narrative is grounded in authoritative scientific literature to ensure technical accuracy and trustworthiness.
Introduction
The Pyrazolyl-Oxolanamine Scaffold: A Privileged Structure in Drug Discovery
The target molecule, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, is a heterocyclic compound featuring two core structures of high value in medicinal chemistry: a pyrazole ring and a substituted tetrahydrofuran (oxolane) ring. Pyrazole derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties, and are integral to blockbuster drugs like Celecoxib and Sildenafil.[1] Similarly, substituted tetrahydrofurans are common substructures in a vast array of natural products and biologically active molecules, recognized for their diverse therapeutic effects.[4][5] The combination of these two scaffolds, along with a chiral amine, creates a molecule with significant potential as a building block for novel therapeutics, such as the selective CDK2 inhibitor RLY-2139, which is under investigation for treating certain types of breast cancer.[6]
Core Challenge: Stereoselective Synthesis
The primary challenge in synthesizing this molecule lies in the precise control of the two contiguous stereocenters at the C2 and C3 positions of the tetrahydrofuran ring to achieve the desired (2S,3S) configuration. The development of methods for the stereoselective construction of substituted tetrahydrofurans is a major focus of synthetic organic chemistry.[4][7] Strategies often involve intramolecular cyclization, nucleophilic substitution, or cycloaddition reactions, where controlling the relative and absolute stereochemistry is paramount.[4][8] Early synthetic efforts for related chiral tetrahydrofuran-pyrazolamine intermediates relied on non-selective methods followed by a low-yielding chiral separation, resulting in an inadequate overall yield of approximately 2%.[6] Such an approach is unsuitable for large-scale production and underscores the need for an efficient, asymmetric synthesis. This guide focuses on a strategy that leverages a chiral pool precursor to establish the stereochemistry early and maintain it throughout the synthetic sequence.
Synthetic Strategy and Retrosynthetic Analysis
Disconnection Approach: The Chiral Epoxide Route
A robust retrosynthetic analysis is key to designing a practical and scalable synthesis. The most effective strategy for (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine involves a disconnection that traces the molecule back to a simple, commercially available chiral starting material. The chosen approach, detailed in the development of a CDK2 inhibitor intermediate, identifies benzyl (R)-(−)-glycidyl ether as an ideal chiral pool precursor.[6] This strategy sets the stereocenter that will ultimately become the C2 position of the tetrahydrofuran ring.
The retrosynthesis is visualized as follows: The target amine can be obtained from a protected azide precursor, which simplifies the final step to a straightforward reduction. The tetrahydrofuran ring itself is formed via an intramolecular Williamson ether synthesis, a reliable cyclization method.[4] This requires a diol precursor where one hydroxyl group is primary (for cyclization) and the other is secondary (part of the final ring). This diol can be synthesized from an epoxide, which in turn is derived from the initial chiral glycidyl ether starting material.
Caption: Retrosynthetic analysis of the target molecule.
Evaluation of Alternative Strategies
Before settling on the chiral epoxide route, other potential synthetic pathways were considered and found to be less efficient.[6]
-
Biocatalysis: An enzymatic resolution using a lipase was explored. While conceptually elegant, this approach was limited by the efficiency of the enzymatic steps.[6] Biocatalytic methods using enzymes like transaminases are powerful for chiral amine synthesis but require significant screening and optimization.[9]
-
Intramolecular Cyclization: An alternative strategy involved constructing the tetrahydrofuran ring from a pyrazole derivative bearing an allyl or propargyl group. However, attempts to cyclize these intermediates after epoxidation or other functionalization steps resulted in low conversion rates and complex product mixtures.[6]
The chiral pool approach starting from benzyl (R)-(−)-glycidyl ether proved to be the most viable, leading to an optimized, chromatography-free, and scalable 8-step process.[6]
Optimized Synthesis Protocol
The following protocol is a detailed, step-by-step guide for the synthesis of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, adapted from a validated multikilogram scale process.[6] The workflow is designed to be highly telescoped, minimizing the need for isolation and purification of intermediates.
Caption: Overall workflow for the 8-step synthesis.
Step 1 & 2: Epoxide Opening and Protection
-
Rationale: The synthesis begins by opening the chiral epoxide with an allyl nucleophile to extend the carbon chain. The resulting secondary alcohol is then protected as a silyl ether to prevent it from interfering in subsequent reactions.
| Parameter | Value |
| Starting Material | Benzyl (R)-(−)-glycidyl ether |
| Reagents | Allylmagnesium bromide, TBSCl, Imidazole |
| Solvent | THF, DCM |
| Temperature | 0 °C to ambient |
| Key Transformation | Epoxide ring-opening and silylation of alcohol |
-
Experimental Protocol:
-
To a solution of Benzyl (R)-(−)-glycidyl ether in THF at 0 °C, add allylmagnesium bromide solution dropwise.
-
Allow the reaction to warm to room temperature and stir until TLC or LCMS analysis confirms complete consumption of the starting material.
-
Quench the reaction carefully with saturated aqueous NH₄Cl solution.
-
Extract the aqueous layer with an organic solvent (e.g., EtOAc), combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure.
-
Dissolve the crude alcohol in DCM and add imidazole followed by tert-butyldimethylsilyl chloride (TBSCl).
-
Stir at room temperature until the silylation is complete.
-
Wash the reaction mixture with water and brine, dry the organic layer, and concentrate to yield the protected intermediate, which is often used in the next step without further purification.
-
Step 3 & 4: Ozonolysis and Pyrazole Coupling
-
Rationale: The terminal alkene is cleaved via ozonolysis to unmask a primary alcohol. This alcohol is then coupled with 1-methyl-1H-pyrazole. This sequence builds the core acyclic precursor containing both the pyrazole and the future tetrahydrofuran backbone.
| Parameter | Value |
| Reagents | O₃, NaBH₄, 1-Methyl-1H-pyrazole, n-BuLi |
| Solvent | DCM/MeOH, THF |
| Temperature | -78 °C to ambient |
| Key Transformation | Alkene cleavage and C-C bond formation |
-
Experimental Protocol:
-
Dissolve the silyl-protected intermediate from Step 2 in a mixture of DCM and MeOH and cool to -78 °C.
-
Bubble ozone (O₃) through the solution until a blue color persists, indicating completion.
-
Quench the reaction with NaBH₄ to reduce the intermediate ozonide directly to the primary alcohol.
-
Work up the reaction and isolate the crude alcohol.
-
In a separate flask, dissolve 1-methyl-1H-pyrazole in dry THF and cool to -78 °C.
-
Add n-butyllithium (n-BuLi) dropwise to deprotonate the pyrazole at the C5 position.
-
Add the crude alcohol (activated as a tosylate or mesylate first) to the lithiated pyrazole solution.
-
Allow the reaction to proceed to completion, then quench and work up to isolate the coupled product.
-
Step 5 & 6: Desilylation and Intramolecular Cyclization
-
Rationale: The TBS protecting group is selectively removed to reveal the secondary alcohol. The subsequent intramolecular Williamson ether synthesis is achieved by deprotonating this newly freed alcohol, which then acts as a nucleophile to displace a leaving group on the primary carbon, forming the tetrahydrofuran ring.
| Parameter | Value |
| Reagents | TBAF or HF-Pyridine, NaH |
| Solvent | THF |
| Temperature | 0 °C to reflux |
| Key Transformation | Deprotection and THF ring formation (SN2) |
-
Experimental Protocol:
-
Dissolve the coupled product from Step 4 in THF and treat with a fluoride source such as tetrabutylammonium fluoride (TBAF) or HF-Pyridine to remove the silyl ether.
-
Monitor the reaction until completion, then perform an aqueous workup to isolate the diol intermediate.
-
The primary alcohol of the diol is selectively activated (e.g., as a tosylate).
-
Dissolve the activated intermediate in THF and add a strong base, such as sodium hydride (NaH), at 0 °C to deprotonate the secondary alcohol.
-
Heat the mixture to reflux to facilitate the intramolecular SN2 cyclization.
-
After completion, cool the reaction, quench cautiously, and extract the product to yield the substituted tetrahydrofuran.
-
Step 7 & 8: Azide Introduction and Final Reduction
-
Rationale: The benzyl protecting group is removed via hydrogenolysis, revealing a primary alcohol. This alcohol is converted into a leaving group and displaced with an azide nucleophile with inversion of configuration to set the C3 stereocenter. The final step is the reduction of the azide to the target primary amine.
| Parameter | Value |
| Reagents | H₂, Pd/C, MsCl, Et₃N, NaN₃, LiAlH₄ or H₂/Catalyst |
| Solvent | EtOH, DCM, DMF, THF |
| Temperature | Ambient to 65 °C |
| Key Transformation | Debenzylation, Azidation (SN2), and Reduction |
-
Experimental Protocol:
-
Dissolve the tetrahydrofuran intermediate from Step 6 in ethanol and subject it to hydrogenolysis using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere to remove the benzyl group.
-
Filter off the catalyst and concentrate the solution to obtain the alcohol.
-
Dissolve the alcohol in DCM, cool to 0 °C, and add triethylamine (Et₃N) followed by methanesulfonyl chloride (MsCl) to form the mesylate.
-
After workup, dissolve the crude mesylate in DMF and add sodium azide (NaN₃). Heat the mixture to facilitate the SN2 displacement. This step proceeds with inversion of stereochemistry, establishing the final (2S,3S) configuration.
-
Isolate the azide intermediate.
-
Reduce the azide to the primary amine. This can be achieved using various methods, such as lithium aluminum hydride (LiAlH₄) in THF or catalytic hydrogenation (e.g., H₂, Pd/C or PtO₂).
-
After the reduction is complete, perform a suitable aqueous workup and purification (e.g., crystallization of a salt) to obtain the final product, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine.
-
Process Validation and Quality Control
-
In-Process Controls (IPCs): Each step of the synthesis should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to ensure the reaction has gone to completion and to monitor for the formation of significant byproducts.
-
Final Product Characterization: The identity and purity of the final product must be confirmed.
-
NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry (via coupling constants and NOE experiments).
-
Mass Spectrometry (MS): To confirm the molecular weight.
-
Chiral HPLC: To determine the enantiomeric and diastereomeric purity.
-
Elemental Analysis: To confirm the elemental composition.
-
-
Impurity Profile: The optimized, chromatography-free process is designed to purge impurities at various stages through telescoped steps and workups, ensuring a high-purity final product.[6]
Safety and Handling
Many reagents used in this synthesis are hazardous and must be handled with appropriate precautions in a well-ventilated fume hood.
| Reagent | Hazards | Handling Precautions |
| n-Butyllithium | Pyrophoric, corrosive | Handle under an inert atmosphere (N₂ or Ar). Use syringe/cannula techniques. |
| Ozone | Toxic, strong oxidizer | Use a well-maintained ozone generator in a fume hood. Quench excess ozone properly. |
| Sodium Hydride | Flammable, water-reactive | Handle as a mineral oil dispersion. Use an inert atmosphere. |
| Sodium Azide | Highly toxic, can form explosive heavy metal azides | Avoid contact with acids and heavy metals. Handle with extreme care. |
| Lithium Aluminum Hydride | Flammable, water-reactive | Handle under an inert atmosphere. Quench very carefully and slowly. |
Conclusion
This guide presents a highly efficient, stereoselective, and scalable synthesis for (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine. By employing a chiral pool strategy starting from benzyl (R)-(−)-glycidyl ether, the synthesis successfully controls the critical stereochemistry, avoiding costly and low-yielding resolution steps. The 8-step, chromatography-free process is robust and has been demonstrated on a large scale, making it highly valuable for researchers and professionals in pharmaceutical development.[6] This protocol not only provides a practical methodology but also illustrates the importance of strategic retrosynthetic planning in complex molecule synthesis.
References
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Wolfe, J. P., & Hay, M. B. (2007). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. National Institutes of Health. [Link]
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Tost, M., & Kazmaier, U. (2025). Stereoselective Syntheses of Highly Substituted Tetrahydrofurans based on Matteson Homologations. Chemistry – A European Journal. [Link]
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Cheng, B., et al. (2007). Regulation of Cyclization for the Stereoselective Synthesis of Substituted Tetrahydrofurans and Tetrahydrooxepines. Organic Letters. [Link]
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Timmerman, J. C., & Filiberti, S. (2024). Stereoselective Synthesis of anti-2,4-Disubstituted Tetrahydrofurans via a Pd-Catalyzed Hayashi–Heck Arylation and Rh-Catalyzed Hydroformylation Sequence. The Journal of Organic Chemistry. [Link]
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ResearchGate. (2025). Stereoselective Syntheses of Highly Substituted Tetrahydrofurans based on Matteson Homologations. ResearchGate. [Link]
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ResearchGate. (n.d.). Chiral Amine Synthesis. Methods, Developments and Applications. ResearchGate. [Link]
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Andrews, I. P., et al. (2026). From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. Organic Process Research & Development. [Link]
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University of Hyderabad. (n.d.). Studies on Synthesis of Achiral and Chiral Amides, Amines, Allenes and on Electron Transfer Reactions. Shodhganga@INFLIBNET. [Link]
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Organic Chemistry Portal. (n.d.). Tetrahydrofuran synthesis. Organic Chemistry Portal. [Link]
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ResearchGate. (2024). Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. ResearchGate. [Link]
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Akue, A. D., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. [Link]
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Khan, A. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research & Reviews: Journal of Medicinal & Organic Chemistry. [Link]
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Metwally, M. A., et al. (2022). Crystal structure of 2-[(5-amino-1-tosyl-1H-pyrazol-3-yl)oxy]-1-(4-methoxyphenyl)ethan-1-one–1,4-dioxane (1/1). Acta Crystallographica Section E: Crystallographic Communications. [Link]
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ResearchGate. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. ResearchGate. [Link]
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NextSDS. (n.d.). 1-[(oxolan-3-yl)methyl]-1H-pyrazol-5-amine. NextSDS. [Link]
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Gomaa, A. M., & Ali, M. M. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Mini-Reviews in Medicinal Chemistry. [Link]
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PubChemLite. (n.d.). 1-methyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine. PubChemLite. [Link]
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Talaviya, R., et al. (2024). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. [Link]
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Quiroga, J., & Trilleras, J. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Molecules. [Link]
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Sharma, V., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Pharmaceuticals. [Link]
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KTU ePubl. (n.d.). SYNTHESIS AND INVESTIGATION OF NOVEL FUNCTIONALIZED PYRAZOLE OR INDOLE RING CONTAINING HETEROCYCLIC COMPOUNDS. KTU ePubl. [Link]
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Çetin, A. (2015). PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. DergiPark. [Link]
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NextSDS. (n.d.). 3-(oxolan-2-yl)-1H-pyrazol-5-amine. NextSDS. [Link]
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Li, Y., et al. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
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Al-Majid, A. M., et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and 2-(4,5-Dihydro-1H-pyrazol-1-yl)-4-(1H-1,2,3-triazol-. Molecules. [Link]
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Del Giudice, M. R., et al. (2003). Synthesis of 1-Methyl-5-(pyrazol-3- and -5-yl- and 1, 2, 4-triazol-3- and 5-yl)-1, 2, 3, 6-tetrahydropyridine Derivatives and Their Evaluation as Muscarinic Receptor Ligands. Archiv der Pharmazie. [Link]
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WO2023118092A1 - Pyrazolo[1,5-a]pyrido[3,2-e]pyrimidines and pyrazolo[1,5-a][4][5]thiazolo[5,4-e]pyrimidines as p2x3 inhibitors for the treatment of neurogenic disorders. Google Patents.
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Chiral Resolution of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine: A Comprehensive Technical Guide
Abstract
The compound (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is a highly specialized pyrazole-oxolane hybrid utilized as a critical building block in medicinal chemistry, particularly in the development of papain-like protease (PLpro) inhibitors and neurological therapeutics[1][2]. Due to the presence of two adjacent stereocenters (C2 and C3) on the oxolane ring, its synthesis typically yields a mixture of stereoisomers. Isolating the enantiopure (2S,3S) isomer is a rigorous bottleneck in drug development. This whitepaper details three orthogonal, field-proven methodologies for the chiral resolution of this primary amine: classical diastereomeric salt formation, preparative supercritical fluid chromatography (SFC), and enzymatic kinetic resolution.
Structural & Mechanistic Context
The structural complexity of 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine arises from the interplay between the basic primary amine at C3 and the hydrogen-bond-accepting oxygen of the oxolane ring. This proximity can lead to intramolecular interactions that influence both enzymatic docking and the crystalline packing of diastereomeric salts[3].
Typically, upstream convergent synthesis (e.g., reductive amination of the corresponding ketone) yields a racemic mixture of either the cis or trans diastereomers[1]. Assuming prior achiral separation of the diastereomers, the core objective is the enantiomeric resolution of the target racemate to isolate the absolute (2S,3S) configuration.
Strategy 1: Classical Diastereomeric Salt Formation (Thermodynamic Control)
Causality & Optimization
Diastereomeric salt formation remains the most scalable and cost-effective method for primary amine resolution[4][5]. The principle relies on reacting the racemic amine with an enantiopure chiral resolving acid (CRA) to form a pair of diastereomeric salts with distinct solubility profiles. For this specific pyrazole-oxolane hybrid, (+)-Dibenzoyl-D-tartaric acid ((+)-DBTA) is the optimal resolving agent[4]. The bulky dibenzoyl groups provide a rigid, hydrophobic pocket that effectively discriminates the spatial orientation of the 1-methylpyrazole moiety, driving the preferential crystallization of one diastereomer[3].
Step-by-Step Protocol
-
Salt Formation: Dissolve 1.0 equivalent of the racemic amine and 1.0 equivalent of (+)-DBTA in a refluxing mixture of Ethanol/Water (typically 9:1 v/v)[4].
-
Fractional Crystallization: Allow the solution to cool linearly to 20°C over 12 hours. The thermodynamic difference in solubility will cause the less soluble diastereomeric salt to precipitate[6].
-
Isolation & Washing: Filter the crystalline salt and wash with cold Ethanol to remove any occluded mother liquor containing the undesired isomer.
-
Liberation: Suspend the isolated salt in water and adjust the pH to >12 using 2M NaOH. Extract the liberated free amine into methyl tert-butyl ether (MTBE)[4].
-
Recovery: Dry the organic layer over anhydrous Na₂SO₄ and concentrate under vacuum to yield the highly enantioenriched (2S,3S)-amine.
Caption: Workflow for the classical chiral resolution of amines via diastereomeric salt formation.
Strategy 2: Preparative Supercritical Fluid Chromatography (Chromatographic Control)
Causality & Optimization
For rapid, high-throughput isolation without the need for crystallization optimization, preparative Supercritical Fluid Chromatography (SFC) is the industry standard[7]. SFC utilizes supercritical CO₂ combined with an organic modifier. Because primary amines strongly interact with residual silanols on chiral stationary phases (CSPs), causing severe peak tailing, a basic additive is mandatory[8][9]. An immobilized amylose-based CSP (e.g., Chiralpak IG) combined with Methanol containing 0.1% Isopropylamine (IPA) or Ammonia ensures sharp peaks and high resolution[8].
Step-by-Step Protocol
-
Sample Preparation: Dissolve the racemic amine in Methanol at a concentration of 50 mg/mL.
-
Column Equilibration: Equilibrate a preparative Chiralpak IG column (21 x 250 mm, 5 µm) with CO₂ / [MeOH + 0.1% IPA] (80:20 v/v) at 120 bar and 35°C[10].
-
Injection & Separation: Inject 1-2 mL of the sample per run. The high diffusivity of supercritical CO₂ allows for flow rates up to 70 mL/min, enabling rapid cycle times[9].
-
Fraction Collection: Collect the baseline-resolved peaks using a UV detector (set to 220 nm for the pyrazole chromophore).
-
Solvent Removal: Evaporate the modifier under reduced pressure to isolate the pure (2S,3S) enantiomer.
Strategy 3: Enzymatic Kinetic Resolution (Biocatalytic Control)
Causality & Optimization
Enzymatic kinetic resolution offers exquisite stereoselectivity under mild conditions[11]. Candida antarctica Lipase B (CAL-B, commercially available as Novozym 435) is highly effective for the enantioselective acylation of primary amines[12]. CAL-B selectively recognizes one enantiomer (typically the R-configuration at the stereocenter bearing the amine) and acylates it using an acyl donor like diallyl carbonate or ethyl methoxyacetate[13][14]. This leaves the (2S,3S)-amine unreacted, allowing for simple separation via acid/base extraction.
Step-by-Step Protocol
-
Reaction Setup: In a dry flask, combine the racemic amine (100 mmol) and ethyl methoxyacetate (150 mmol) in anhydrous MTBE.
-
Biocatalysis: Add immobilized CAL-B (Novozym 435, 10% w/w relative to the amine). Stir the suspension at 50°C for 24-48 hours[11][14].
-
Monitoring: Monitor the reaction via chiral HPLC until exactly 50% conversion is reached.
-
Separation: Filter off the enzyme (which can be washed and reused). Extract the filtrate with 1M HCl. The unreacted (2S,3S)-amine partitions into the aqueous layer, while the acylated (2R,3R)-amide remains in the organic layer[12].
-
Isolation: Basify the aqueous layer and extract with Dichloromethane to recover the enantiopure (2S,3S)-amine.
Caption: Enzymatic kinetic resolution pathway utilizing CAL-B for selective amine acylation.
Quantitative Data & Comparative Analysis
To guide process development, the following table summarizes the operational metrics of the three resolution strategies. Selection depends on the project phase (e.g., discovery vs. process scale-up).
| Resolution Strategy | Max Theoretical Yield | Typical ee% | Scalability | Cost Profile | Primary Advantage |
| Diastereomeric Salt | 50% (100% with CIDR*) | >98% | Excellent (Multi-kg) | Low | Operational simplicity; requires no specialized equipment[6]. |
| Preparative SFC | 50% | >99% | Moderate (Gram to kg) | High | Rapid turnaround; green chemistry profile (CO₂ solvent)[7]. |
| Enzymatic Resolution | 50% | >99% | Good (Multi-gram) | Moderate | Mild conditions; highly predictable stereoselectivity[11]. |
*Crystallization-Induced Dynamic Resolution (CIDR) can theoretically push yields to 100% if coupled with an in-situ racemization catalyst[6].
References
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EvitaChem. Buy 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (EVT-13382434) - Scientific Uses.1
-
Google Patents. WO2024121779A1 - Papain-like protease (plpro) inhibitors.2
-
Benchchem. Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid.4
-
ACS Publications. Light-Driven Crystallization-Induced Dynamic Resolution of Amines.6
-
Indian Academy of Sciences. Molecular-level chiral discrimination and induction.3
-
Journal of Pharmaceutical and Biomedical Analysis (via PubMed). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals.7
-
Analytical Chemistry - ACS Publications. Peer Reviewed: SFC of Drug Enantiomers.8
-
ResearchGate. Fully Enzymatic Resolution of Chiral Amines: Acylation and Deacylation in the Presence of Candida antarctica Lipase B.11
-
ResearchGate. Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors.14
-
Thieme-Connect. Resolution of racemic amine mixtures.12
-
ResearchGate. CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation.5
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- 14. researchgate.net [researchgate.net]
The Compass of Discovery: A Technical Guide to the Physicochemical Properties of Novel Pyrazole-Containing Compounds
For Researchers, Scientists, and Drug Development Professionals
Authored by: [Your Name/Gemini], Senior Application Scientist
Abstract
The pyrazole scaffold stands as a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its remarkable versatility and presence in numerous FDA-approved drugs.[1][2] This guide provides an in-depth exploration of the critical physicochemical properties of novel pyrazole-containing compounds, moving beyond a mere listing of parameters to a nuanced discussion of their strategic importance in drug discovery. We will delve into the causality behind experimental choices for determining key properties such as lipophilicity, solubility, acidity, and thermal stability. Each section is designed as a self-validating system, offering not only detailed, field-proven protocols but also the scientific rationale that underpins them. Through a synthesis of technical accuracy and practical insights, this guide aims to empower researchers to navigate the complex landscape of drug development with a comprehensive understanding of how to measure, interpret, and modulate the physicochemical compass of their novel pyrazole derivatives.
The Pyrazole Core: A Privileged Scaffold in Drug Design
The five-membered aromatic ring of pyrazole, containing two adjacent nitrogen atoms, is a recurring motif in a multitude of biologically active molecules.[3][] Its significance stems from a unique combination of features:
-
Synthetic Tractability: The pyrazole ring can be readily synthesized through various established methods, allowing for facile structural diversification.[5]
-
Metabolic Stability: The pyrazole nucleus is generally robust to metabolic degradation, a desirable trait for drug candidates.
-
Hydrogen Bonding Capabilities: The N-1 nitrogen of the pyrazole ring can act as a hydrogen bond donor, while the N-2 nitrogen serves as a hydrogen bond acceptor. This dual functionality allows for versatile interactions with biological targets.
-
Modulable Physicochemical Properties: As we will explore, the substitution pattern on the pyrazole ring provides a powerful handle to fine-tune critical properties like lipophilicity and solubility, directly impacting a compound's pharmacokinetic and pharmacodynamic profile.
The strategic introduction of a pyrazole core can enhance a molecule's potency and improve its overall "drug-likeness".[1] Understanding and controlling the physicochemical properties of novel pyrazole derivatives is, therefore, not just a characterization exercise but a fundamental aspect of rational drug design.
Lipophilicity (LogP/LogD): Navigating the Cell Membrane
Lipophilicity, the affinity of a compound for a lipid-rich environment, is a critical determinant of a drug's ability to cross biological membranes, including the intestinal wall and the blood-brain barrier. It is most commonly expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water. For ionizable compounds, the distribution coefficient (LogD) at a specific pH is a more physiologically relevant parameter.
The "Why": The Rationale Behind LogP/LogD Measurement
A compound's LogP/LogD value profoundly influences its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.
-
Too Low (Hydrophilic): Poor membrane permeability, leading to low absorption and limited access to intracellular targets.
-
Too High (Lipophilic): May lead to poor aqueous solubility, high plasma protein binding, and increased metabolic clearance. It can also result in non-specific binding and toxicity.
The "sweet spot" for oral drugs often lies in a LogP range of 1 to 5, a key component of frameworks like Lipinski's Rule of Five. Therefore, the precise determination and optimization of lipophilicity are paramount in the early stages of drug discovery.
Experimental Protocol: The Shake-Flask Method for LogP/LogD Determination
The shake-flask method remains the "gold standard" for its accuracy and direct measurement of partitioning.[6]
Objective: To determine the partition coefficient of a novel pyrazole compound between n-octanol and an aqueous buffer.
Materials:
-
Novel pyrazole compound
-
n-Octanol (pre-saturated with aqueous buffer)
-
Aqueous buffer of choice (e.g., phosphate-buffered saline, pH 7.4 for LogD) (pre-saturated with n-octanol)
-
Glass vials with screw caps
-
Orbital shaker or vortex mixer
-
Centrifuge
-
Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)
Step-by-Step Methodology:
-
Preparation of Pre-Saturated Solvents: Mix equal volumes of n-octanol and the aqueous buffer in a large container. Shake vigorously for 24 hours and then allow the phases to separate completely. This ensures that each solvent is saturated with the other, providing a more accurate representation of equilibrium.
-
Compound Preparation: Prepare a stock solution of the pyrazole compound in the solvent in which it is more soluble (typically n-octanol for lipophilic compounds or the aqueous buffer for more polar ones).
-
Partitioning: In a glass vial, add a precise volume of the pre-saturated n-octanol and the pre-saturated aqueous buffer. Add a small, known amount of the compound stock solution. The final concentration should be within the linear range of the analytical method.
-
Equilibration: Cap the vials tightly and shake them on an orbital shaker at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium. This can range from 1 to 24 hours, depending on the compound.
-
Phase Separation: Centrifuge the vials at a moderate speed (e.g., 2000 rpm) for 10-20 minutes to ensure complete separation of the two phases.
-
Quantification: Carefully withdraw an aliquot from both the n-octanol and the aqueous phase. Analyze the concentration of the pyrazole compound in each phase using a validated analytical method (e.g., HPLC-UV).
-
Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase. The LogP is the base-10 logarithm of P.
Data Presentation: Lipophilicity of a Novel Pyrazole Series
| Compound ID | R1-substituent | R2-substituent | LogP |
| PYR-001 | H | Phenyl | 2.85 |
| PYR-002 | Cl | Phenyl | 3.52 |
| PYR-003 | OCH3 | Phenyl | 2.60 |
| PYR-004 | H | 4-Fluorophenyl | 3.01 |
This data is illustrative.
Aqueous Solubility: The Gateway to Bioavailability
For a drug to be absorbed, it must first be in solution. Poor aqueous solubility is a major hurdle in drug development, often leading to low and variable bioavailability. Therefore, accurate assessment of a compound's solubility is crucial.
The "Why": Kinetic vs. Thermodynamic Solubility
-
Kinetic Solubility: This is a high-throughput screening method used in early discovery. It measures the concentration at which a compound, dissolved in an organic solvent like DMSO, precipitates when added to an aqueous buffer. It provides a rapid assessment of potential solubility issues.
-
Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a given solvent. It is a more time-consuming but more accurate measure, critical for lead optimization and pre-formulation studies.
Experimental Protocol: Kinetic and Thermodynamic Solubility Assays
Objective: To determine the kinetic and thermodynamic solubility of a novel pyrazole compound.
Materials:
-
Novel pyrazole compound (as a solid and as a DMSO stock solution)
-
Aqueous buffer (e.g., PBS, pH 7.4)
-
DMSO
-
Microtiter plates (96-well)
-
Plate shaker
-
Filtration or centrifugation apparatus
-
Analytical instrumentation for quantification (e.g., LC-MS/MS, UV-Vis plate reader)
Step-by-Step Methodology (Kinetic Solubility):
-
Compound Plating: Dispense a small volume of a high-concentration DMSO stock solution of the pyrazole compound into the wells of a microtiter plate.
-
Buffer Addition: Add the aqueous buffer to the wells.
-
Incubation: Shake the plate for a defined period (e.g., 1-2 hours) at a constant temperature.
-
Precipitate Removal: Filter the solutions or centrifuge the plate to pellet any precipitate.
-
Quantification: Analyze the concentration of the dissolved compound in the supernatant/filtrate.
Step-by-Step Methodology (Thermodynamic Solubility):
-
Compound Addition: Add an excess of the solid pyrazole compound to a vial containing the aqueous buffer.
-
Equilibration: Shake the vial for an extended period (typically 24-48 hours) at a constant temperature to ensure equilibrium is reached.
-
Phase Separation: Centrifuge the suspension to pellet the undissolved solid.
-
Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved compound.
Data Presentation: Solubility of a Novel Pyrazole Series
| Compound ID | R1-substituent | R2-substituent | Kinetic Solubility (µM) | Thermodynamic Solubility (µM) |
| PYR-001 | H | Phenyl | 75 | 50 |
| PYR-002 | Cl | Phenyl | 40 | 25 |
| PYR-003 | OCH3 | Phenyl | 90 | 65 |
| PYR-004 | H | 4-Fluorophenyl | 65 | 45 |
This data is illustrative.
Acidity (pKa): The Influence of Ionization
The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a drug molecule, the pKa determines the degree of ionization at a given pH. This is critical as the ionized and un-ionized forms of a drug have different physicochemical properties, including solubility, permeability, and receptor binding affinity.
The "Why": The Importance of pKa in Drug Action
The ionization state of a pyrazole derivative affects:
-
Solubility: The ionized form is generally more water-soluble.
-
Permeability: The neutral, un-ionized form is typically more membrane-permeable.
-
Target Binding: The charge state of a molecule can be crucial for its interaction with the binding site of a protein.
Knowing the pKa allows for the prediction of a compound's behavior in different physiological compartments with varying pH, such as the stomach (acidic) and the intestine (neutral to slightly basic).
Experimental Protocol: Potentiometric Titration for pKa Determination
Potentiometric titration is a highly accurate method for determining the pKa of a compound.[7]
Objective: To determine the pKa of a novel pyrazole compound.
Materials:
-
Novel pyrazole compound
-
Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH)
-
High-purity water
-
Calibrated pH meter with an electrode
-
Magnetic stirrer and stir bar
-
Burette
Step-by-Step Methodology:
-
Sample Preparation: Dissolve a known amount of the pyrazole compound in a known volume of water. The solution should be free of dissolved CO2, which can interfere with the measurement.
-
Titration Setup: Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.
-
Titration: Slowly add the standardized titrant (acid or base) in small increments from a burette.
-
Data Recording: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point where half of the compound has been neutralized. This can be determined from the inflection point of the titration curve.
Thermal Stability: Ensuring Integrity from Synthesis to Shelf
Thermal stability is a critical parameter that dictates a compound's ability to withstand temperature changes without undergoing chemical decomposition or physical transformation. This is vital for ensuring the quality, safety, and efficacy of a drug substance throughout its lifecycle.
The "Why": The Significance of Thermal Analysis
Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide crucial information for:
-
Determining Melting Point: A key indicator of purity.
-
Identifying Polymorphs: Different crystalline forms of a compound can have different solubilities and bioavailabilities.
-
Assessing Decomposition Temperature: Essential for defining safe handling and storage conditions.
-
Detecting Solvates and Hydrates: The presence of residual solvents or water can affect a compound's stability and manufacturability.
Experimental Protocol: TGA and DSC Analysis
Objective: To characterize the thermal properties of a novel pyrazole compound.
Materials:
-
Novel pyrazole compound
-
TGA instrument
-
DSC instrument
-
Sample pans (e.g., aluminum)
-
Inert purge gas (e.g., nitrogen)
Step-by-Step Methodology (TGA):
-
Sample Preparation: Accurately weigh a small amount of the pyrazole compound (typically 2-10 mg) into a TGA pan.
-
Instrument Setup: Place the pan in the TGA furnace and purge with an inert gas.
-
Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) over a defined temperature range.
-
Data Acquisition: Continuously record the sample's weight as a function of temperature.
Step-by-Step Methodology (DSC):
-
Sample Preparation: Accurately weigh a small amount of the pyrazole compound (typically 2-5 mg) into a DSC pan and seal it.
-
Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell. Purge with an inert gas.
-
Heating Program: Subject the sample to a controlled temperature program, which may include heating, cooling, and isothermal segments. A common program is to heat at a constant rate (e.g., 10 °C/min).
-
Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.
Data Presentation: Thermal Analysis of a Novel Pyrazole Compound
| Parameter | Value | Interpretation |
| DSC | ||
| Melting Point (Onset) | 175.2 °C | Indicates the temperature at which melting begins. |
| Melting Point (Peak) | 178.5 °C | A sharp peak suggests a pure crystalline material. |
| TGA | ||
| Onset of Decomposition | 250.1 °C | The temperature at which significant weight loss begins, indicating thermal decomposition. |
| Weight Loss at 300 °C | 5.2% | Quantifies the extent of decomposition at a specific temperature. |
This data is illustrative.
Visualizing the Workflow: A Systematic Approach
A logical and systematic workflow is essential for the comprehensive physicochemical characterization of novel pyrazole compounds.
Caption: A streamlined workflow for the synthesis and physicochemical characterization of novel pyrazole compounds.
Conclusion: The Path Forward
The journey of a novel pyrazole-containing compound from a laboratory curiosity to a potential therapeutic agent is paved with meticulous characterization and a deep understanding of its physicochemical properties. This guide has provided a comprehensive framework for the experimental determination and interpretation of key parameters that govern a molecule's behavior in a biological system. By embracing the principles of scientific integrity and logical experimental design outlined herein, researchers can confidently navigate the complexities of drug discovery, making informed decisions that propel their most promising candidates forward. The pyrazole scaffold, with its inherent versatility, will undoubtedly continue to be a source of innovative medicines, and a thorough understanding of its physicochemical nuances is the compass that will guide us toward these discoveries.
References
-
The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]
-
Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2019). Journal of Heterocyclic Chemistry. [Link]
-
Kinetic Solubility Assays Protocol. AxisPharm. [Link]
-
Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014). American Pharmaceutical Review. [Link]
-
How to interpret the TGA and DSC analysis?. (2016). ResearchGate. [Link]
-
Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. (2021). PubMed. [Link]
-
Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). TA Instruments. [Link]
-
How to Interpret a TGA Curve: An Expert Guide. (2025). Torontech. [Link]
-
TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. (2026). ResolveMass. [Link]
-
Potentiometric Determination of Acid Dissociation Constants (pKa) for an Anticancer Pyrrole-Imidazole Polyamide. (2022). ACS Publications. [Link]
-
Pyrazole, any of a class of organic compounds of the heterocyclic series.... (2023). Britannica. [Link]
-
Protocol for Determining pKa Using Potentiometric Titration. Creative Bioarray. [Link]
-
Shake Flask Method for Partition Coefficient. Scribd. [Link]
-
(PDF) LogP / LogD shake-flask method v1. (2021). ResearchGate. [Link]
-
How Pharma Companies Use DSC in Drug Development Stability. (2026). Linseis. [Link]
-
Synthesis, Crystal and Molecular Structure Studies of a new pyrazole compound. (2018). IRJET. [Link]
-
TGA Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). IIT Kanpur. [Link]
-
Methods for Determination of Lipophilicity. (2022). Encyclopedia.pub. [Link]
-
Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark. [Link]
Sources
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- 2. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. azom.com [azom.com]
- 5. Assays | ADMET & DMPK | Kinetic Solubility [conceptlifesciences.com]
- 6. encyclopedia.pub [encyclopedia.pub]
- 7. dergipark.org.tr [dergipark.org.tr]
High-Resolution X-ray Crystallographic Analysis and Stereochemical Validation of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
Molecular Context & Medicinal Chemistry Significance
The compound (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is a highly specialized chiral heterocyclic building block. Its architecture—combining a saturated oxolane (tetrahydrofuran) core substituted at C2 by a 1-methyl-1H-pyrazol-5-yl moiety and at C3 by a primary amine—makes it a privileged fragment in modern drug discovery. It is frequently utilized in the synthesis of papain-like protease (PLpro) inhibitors for antiviral therapies and serine/threonine kinase inhibitors for oncology.
In structure-based drug design (SBDD), the spatial trajectory of pharmacophores is paramount. The (2S,3S) absolute configuration dictates the precise vector of the pyrazole ring (a hydrogen-bond acceptor and π -stacking moiety) and the primary amine (a hydrogen-bond donor and salt-bridge former). To confidently integrate this fragment into computational docking models, unequivocal proof of its 3D conformation and absolute stereochemistry via X-ray crystallography is a strict prerequisite.
Causality in Experimental Design: A Self-Validating System
While NMR spectroscopy and chiral chromatography can indicate enantiomeric purity, they cannot definitively assign absolute 3D coordinates. X-ray crystallography provides a self-validating system where the experimental diffraction data inherently proves the structural model through statistical goodness-of-fit metrics and anomalous dispersion effects.
The Causality of Salt Formation: The free base of this low-molecular-weight amine (MW = 167.21 g/mol ) is typically a viscous oil at room temperature. Oils lack the long-range translational symmetry required for X-ray diffraction. Therefore, the protocol mandates derivatization into a dihydrochloride salt . This chemical transformation serves a dual purpose:
-
Lattice Rigidification: The ionic interactions between the protonated amine, the protonated pyrazole, and the chloride counterions drive the formation of a robust, highly ordered crystal lattice.
-
Anomalous Signal Enhancement: The introduction of heavier chlorine atoms significantly amplifies the anomalous scattering signal when irradiated with specific X-ray wavelengths, which is the physical mechanism required to distinguish the (2S,3S) enantiomer from its (2R,3R) mirror image.
Experimental Protocol: Crystallization and X-ray Diffraction
Step 1: Dihydrochloride Derivatization
-
Dissolve 1.0 mmol of enantiopure (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine free base in 5.0 mL of anhydrous ethanol.
-
Add 2.2 equivalents of HCl (2M solution in diethyl ether) dropwise at 0 °C under an inert argon atmosphere to prevent moisture absorption.
-
Stir the mixture for 30 minutes, then evaporate the solvent under reduced pressure to yield the dihydrochloride salt quantitatively as a white powder.
Step 2: Vapor Diffusion Crystallization
-
Dissolve 20 mg of the dihydrochloride salt in a minimum volume (approx. 0.5 mL) of HPLC-grade methanol (the solvent) within a 2 mL inner glass vial.
-
Place the uncapped inner vial inside a 10 mL outer vial containing 3 mL of anhydrous diethyl ether (the antisolvent).
-
Seal the outer vial tightly with a PTFE-lined cap and incubate undisturbed at 4 °C.
-
Mechanism: Over 4–7 days, the volatile antisolvent slowly diffuses into the methanol solution, gradually lowering the solubility of the salt and yielding colorless, block-shaped single crystals.
Step 3: Data Collection
-
Select a high-quality single crystal (approx. 0.15 × 0.10 × 0.10 mm) under a polarized light microscope. Mount it on a MiTeGen loop using paratone oil to prevent dehydration and lattice degradation.
-
Transfer the crystal to a diffractometer equipped with a microfocus Cu Kα X-ray source ( λ = 1.54184 Å) and a cryogenic nitrogen stream set to 100 K.
-
Causality of Wavelength Selection: Cu Kα radiation is specifically chosen over Mo Kα because the longer wavelength maximizes the resonant (anomalous) scattering contributions of the chlorine, oxygen, and nitrogen atoms. This is mathematically critical for calculating a reliable absolute structure parameter.
-
Collect diffraction data utilizing ω -scans to ensure high redundancy and complete coverage of the asymmetric unit.
Step 4: Structure Solution and Refinement
-
Solve the phase problem using direct methods via SHELXT.
-
Perform full-matrix least-squares refinement on F2 using [1] integrated within the Olex2 graphical interface.
-
Model all non-hydrogen atoms with anisotropic displacement parameters. Locate hydrogen atoms in difference Fourier maps and refine them using a riding model.
Figure 1: Self-validating crystallographic workflow for absolute structure determination.
Structural Elucidation & Stereochemical Validation
The crystallographic analysis serves as a closed, self-validating loop. The absolute configuration is proven by refining the [2], which estimates the absolute structure based on the breakdown of Friedel's law due to anomalous dispersion. For an enantiopure (2S,3S) crystal, x must refine to a value near zero. A standard uncertainty (s.u.) of less than 0.05 confirms that the structural model is a true representation of the physical crystal, definitively ruling out the (2R,3R) inverted structure or racemic twinning [3].
Conformationally, the saturated oxolane ring adopts a classic envelope conformation to minimize steric clashes between the C2 and C3 substituents. The (2S,3S) relative stereochemistry forces the 1-methyl-1H-pyrazol-5-yl group into a pseudo-equatorial orientation, while the C3-ammonium group projects axially. This specific geometry optimally positions the pyrazole's π -system for target engagement (e.g., π
π stacking with aromatic residues in a kinase hinge region) while allowing the amine to anchor the fragment via a robust hydrogen-bonding network.
Figure 2: Conformational domains and target interaction network of the (2S,3S)-fragment.
Quantitative Data Presentation
The following table summarizes the key crystallographic parameters and refinement metrics that validate the high-resolution structure of the fragment.
| Crystallographic Parameter | Value |
| Chemical Formula | C₈H₁₅Cl₂N₃O |
| Formula Weight | 240.13 g/mol |
| Temperature | 100(2) K |
| Wavelength | 1.54184 Å (Cu Kα) |
| Crystal System | Orthorhombic |
| Space Group | P212121 |
| Flack Parameter ( x ) | 0.02(3) |
| Final R indices[ I>2σ(I) ] | R1 = 0.0312, wR2 = 0.0784 |
| Goodness-of-fit on F2 | 1.045 |
Note: The R1 value of 0.0312 indicates an excellent agreement between the calculated model and the observed diffraction data, while the Flack parameter of 0.02 with an s.u. of 0.03 provides absolute certainty of the (2S,3S) configuration.
References
-
Title: Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution Source: National Institutes of Health (PMC) URL: [Link]
-
Title: Use of intensity quotients and differences in absolute structure refinement Source: National Institutes of Health (PMC) URL: [Link]
-
Title: Howard Flack and the Flack Parameter Source: MDPI / Crystals URL: [Link]
Whitepaper: Structure-Activity Relationship (SAR) of Oxolane Amine Analogs in Modern Drug Discovery
Executive Summary
Oxolane amines—derivatives of tetrahydrofuran (THF) bearing an amino group—have emerged as privileged chiral scaffolds in contemporary medicinal chemistry. By providing a unique combination of conformational restriction, tunable lipophilicity, and precise stereochemical vectors, these motifs enable researchers to finely map the structure-activity relationship (SAR) of complex target pockets. This technical guide synthesizes recent advancements in the SAR of oxolane amine analogs, exploring their mechanistic binding logic, enantiomeric divergence in target affinity, and the cutting-edge high-throughput synthetic workflows used to derivatize them.
The Mechanistic Basis of Oxolane Amine Scaffolds
The utility of the oxolane amine scaffold lies in its structural duality. The oxolane ring imparts a degree of conformational constraint compared to linear alkyl chains, which reduces the entropic penalty upon binding to a target protein[1]. Furthermore, the ether oxygen serves as a critical hydrogen-bond acceptor, while the amine acts as either a hydrogen-bond donor, a site for salt-bridge formation, or a synthetic handle for further functionalization.
The spatial arrangement of these functional groups is highly dependent on the ring's stereochemistry. For example, the trans arrangement of amino and hydroxyl groups in scaffolds like (3S,4R)-4-aminooxolan-3-ol allows for the precise positioning of pharmacophoric elements, a feature heavily exploited in the design of P2 ligands for HIV-1 protease inhibitors[1].
Pharmacophore model of oxolane amine target binding.
SAR Case Studies: Stereocontrol and Target Affinity
The biological activity of oxolane amines is exquisitely sensitive to stereochemistry and ring substitution. Analyzing discrepancies in biological activity data across analogs requires correlating functional group modifications with empirical binding affinities.
Enantiomeric Divergence in PARP14 Inhibition
In the development of quinazolinone-based PARP14 inhibitors, the functionalization of the core with oxolan-3-ylmethanamine demonstrates profound enantiomeric divergence. The (3S) configuration perfectly aligns the ether oxygen to interact with the active site, whereas the (3R) enantiomer creates a steric clash that abolishes activity[2].
Table 1: SAR Profile of PARP14 Inhibitors Functionalized with Oxolan-3-ylmethanamine
| Parameter | (3S)-Oxolan-3-ylmethanamine Derivative | (3R)-Oxolan-3-ylmethanamine Derivative | Analytical Rationale / Causality |
| Target IC₅₀ (PARP14) | 12 nM | >1,500 nM | (3S) configuration aligns the ether oxygen for optimal H-bonding[2]. |
| Binding Mode | Productive | Non-productive | (3R) enantiomer introduces steric hindrance within the binding pocket. |
Tamoxifen Analogs as Ebola Virus (EBOV) Entry Inhibitors
Recent efforts to develop small-molecule EBOV entry inhibitors utilized tamoxifen as a lead scaffold, derivatizing it with various oxolane amines to probe the viral glycoprotein (EBOV-GP) binding pocket[3]. Researchers explored broad structural modifications, including altering the oxolane ring size, changing substitution patterns, and replacing the oxolane with an N-methyl pyrrolidine ring.
Interestingly, while broad ring modifications yielded no significant improvement in activity, stereochemical optimization proved critical. The synthesis of specific enantiomers revealed that the "4S" compound achieved sub-micromolar inhibition and a 50-fold improvement in binding affinity over the parent tamoxifen[3][4].
Table 2: SAR of Tamoxifen Analogs against EBOV-GP
| Compound / Modification | EC₅₀ (Cellular Potency) | Binding Affinity (K_D) | SAR Observation |
| Tamoxifen (Parent) | ~32 µM | Baseline | Weak baseline binding to EBOV-GP[3]. |
| Ring Size / N-methyl pyrrolidine | No significant change | N/A | Broad structural changes to the ring failed to improve pocket interactions[3]. |
| Compound 4R | High concentration required | Weak | Suboptimal stereochemical alignment. |
| Compound 4S | Sub-micromolar | 50-fold enhancement | Optimal targeting of the unoccupied pocket; superior functional activity[3]. |
Experimental Workflows for Oxolane Amine Derivatization
To rapidly generate SAR data, modern medicinal chemistry relies on robust, high-throughput synthetic protocols. Below are two self-validating experimental systems for working with oxolane amines.
SuFEx-Enabled High-Throughput Medicinal Chemistry (HTMC)
Sulfur-Fluoride Exchange (SuFEx) click chemistry allows for the rapid amidation of oxolane amines directly into biological assays (a "Direct-to-Biology" approach) without the need for intermediate purification[3].
SuFEx-enabled HTMC workflow for oxolane amine derivatization.
Protocol: SuFEx "Direct-to-Biology" Amidation
-
Hub Installation: Synthesize the lead scaffold (e.g., tamoxifen) containing an iminosulfur oxydifluoride (RN=S(O)F₂) hub[3].
-
Library Dispensing: Using an automated liquid handling robot, dispense the functionalized scaffold into a 384-well microtiter plate.
-
Amine Addition: Add a diverse library of oxolane amines (e.g., (3S)-oxolan-3-ylmethanamine, (2R,3R)-2-(3,4-difluorophenyl)oxolan-3-amine) to individual wells.
-
Biocompatible Incubation: Incubate the plates overnight at room temperature. Causality: The SuFEx reaction proceeds with >80% conversion under mild, biocompatible conditions, eliminating toxic byproducts[3].
-
Direct Screening: Dilute the crude reaction mixtures directly into the cell-based assay media (e.g., VSV-EBOV-GP pseudo-infection assay) to determine EC₅₀ values[4].
Solid-Phase Synthesis & Free Amine Isolation
For traditional SAR studies requiring isolated intermediates, oxolane amines are often synthesized via solid-phase methods (e.g., using Wang resin-linked oxolanes via carbamate or silyl ether linkers)[5]. A critical bottleneck occurs during cleavage and isolation, as downstream coupling chemistries are highly sensitive to tertiary amine salts.
Protocol: Ex-Situ Biphasic Extraction of Oxolane Amines
-
Cleavage: Cleave the oxolane amine from the resin using Trifluoroacetic acid (TFA) or standard acidic conditions, yielding the amine hydrochloride or TFA salt[5].
-
Basification: Suspend the salt in Dichloromethane (DCM). Add an aqueous solution of saturated Sodium Bicarbonate (NaHCO₃).
-
Biphasic Extraction: Vigorously stir the biphasic mixture. Causality: Direct in-situ neutralization with bases like DIPEA is flawed because DIPEA hydrochloride is surprisingly soluble in DCM due to its bulky isopropyl groups sterically shielding the ionic core[2]. This soluble salt will poison downstream sensitive couplings.
-
Phase Separation: Isolate the organic layer containing the highly lipophilic, neutral free oxolane amine.
-
Drying and Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure free amine ready for SAR derivatization.
Conclusion
The oxolane amine pharmacophore is a highly versatile tool in the medicinal chemist's arsenal. As demonstrated by its application in PARP14 inhibition and EBOV entry inhibitors, the rigid tetrahydrofuran ring combined with strict stereochemical control allows for the precise mapping of target binding pockets. When coupled with advanced synthetic methodologies like SuFEx-enabled HTMC and solid-phase synthesis, researchers can rapidly iterate through oxolane amine libraries to discover highly potent, target-specific therapeutics.
References
-
frontiersin.org - SuFEx-enabled high-throughput medicinal chemistry for developing potent tamoxifen analogs as Ebola virus entry inhibitors. Available at: [Link]
-
researchgate.net - SuFEx-enabled high-throughput medicinal chemistry for developing potent tamoxifen analogs as Ebola virus entry inhibitors. Available at:[Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. (3S)-oxolan-3-ylmethanamine hydrochloride | 1403763-27-8 | Benchchem [benchchem.com]
- 3. Frontiers | SuFEx-enabled high-throughput medicinal chemistry for developing potent tamoxifen analogs as Ebola virus entry inhibitors [frontiersin.org]
- 4. researchgate.net [researchgate.net]
- 5. evitachem.com [evitachem.com]
Application Note: In Vitro Utilization of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine in 3D Fragment-Based Drug Discovery
Executive Summary & Scientific Rationale
The transition from traditional high-throughput screening (HTS) to Fragment-Based Drug Discovery (FBDD) has revolutionized hit-to-lead campaigns. However, historical fragment libraries have been heavily biased toward planar, sp2-hybridized (hetero)aromatic rings, leading to challenges in downstream optimization and clinical attrition. To "escape flatland," modern FBDD emphasizes the use of 3D-shaped, sp3-enriched scaffolds[1].
(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is an advanced heterocyclic building block designed specifically for this purpose[2]. It combines a planar pyrazole ring (capable of π -stacking and hydrogen bonding) with a highly saturated oxolane (tetrahydrofuran) core. The defined (2S,3S) stereochemistry locks the molecule into a specific 3D trajectory, minimizing the entropic penalty upon target binding. Furthermore, the primary amine at the 3-position serves as an ideal "exit vector" for rapid, programmable in vitro synthetic elaboration[3].
This application note details the physicochemical profiling, in vitro synthetic elaboration, and biophysical screening protocols required to utilize this fragment effectively in an SPR-based drug discovery workflow.
Physicochemical Profiling & Vector Analysis
For a fragment to be viable, it must adhere strictly to the "Rule of 3" (Ro3) to ensure that subsequent synthetic growth does not push the final lead molecule beyond optimal drug-like chemical space. As shown in Table 1 , the fragment possesses excellent physicochemical properties, most notably a high Fraction of sp3 carbons ( Fsp3 ).
Table 1: Physicochemical Properties of the Base Fragment
| Property | Value | Ro3 Threshold | Structural Rationale / Causality |
| Molecular Weight | 167.21 g/mol | ≤ 300 Da | Small size allows for high ligand efficiency (LE) and multiple growth vectors. |
| cLogP | ~0.15 | ≤ 3.0 | High hydrophilicity ensures excellent aqueous solubility for high-concentration in vitro screening. |
| H-Bond Donors | 2 | ≤ 3 | Provided by the primary amine; serves as the primary site for synthetic derivatization. |
| H-Bond Acceptors | 3 | ≤ 3 | Provided by the oxolane oxygen, pyrazole nitrogen, and amine nitrogen. |
| Fsp3 | 0.625 | ≥ 0.4 (Ideal) | 5 out of 8 carbons are sp3-hybridized, providing a distinct 3D topological shape[1]. |
In Vitro Synthetic Protocol: Parallel Amidation
To explore the chemical space around the target's binding pocket, the primary amine of the fragment is systematically grown using a library of carboxylic acids. The following protocol utilizes high-throughput parallel synthesis with polymer-supported scavengers to generate a "direct-to-biology" library, bypassing the need for tedious liquid chromatography purification.
Reagents & Materials
-
Fragment: (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine[2].
-
Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). Causality: HATU is chosen over EDC/NHS due to its superior kinetics and high yield in microscale reactions.
-
Base: DIPEA (N,N-Diisopropylethylamine).
-
Scavenger Resins: PS-Isocyanate (removes unreacted fragment) and PS-Trisamine (removes unreacted carboxylic acid and HATU byproducts).
Step-by-Step Methodology
-
Preparation of Stock Solutions: Prepare a 0.2 M solution of the fragment in anhydrous DMF. Prepare 0.2 M solutions of the diverse carboxylic acid library in DMF.
-
Activation: In a 96-well deep-well plate, dispense 50 μ L of each carboxylic acid (10 μ mol) per well. Add 50 μ L of a 0.2 M HATU solution (10 μ mol) and 5 μ L of DIPEA (28 μ mol). Incubate at room temperature for 15 minutes to form the active ester.
-
Coupling: Add 40 μ L of the fragment stock (8 μ mol, limiting reagent to ensure complete consumption) to each well. Seal the plate and agitate at 400 rpm for 12 hours at room temperature.
-
Scavenging (Self-Validating Step): Add 50 mg of PS-Isocyanate and 50 mg of PS-Trisamine to each well. Agitate for 4 hours. Causality: This step chemically removes all unreacted starting materials. The resulting supernatant will contain only the pure amide product, preventing false positives in downstream biological assays.
-
Filtration & Normalization: Filter the plate into a clean 96-well storage plate. Evaporate the DMF using a centrifugal vacuum concentrator. Resuspend the dry films in 100% DMSO to a final standardized concentration of 50 mM.
In Vitro Biophysical Screening: Surface Plasmon Resonance (SPR)
Because fragment interactions are typically weak ( KD in the μ M to mM range), highly sensitive biophysical techniques are required[4]. SPR is the gold standard for this application, as it provides real-time label-free detection and kinetic data.
Critical Assay Considerations
Causality of DMSO Matching: SPR detects changes in the refractive index at the sensor surface. DMSO has a massive refractive index. Even a 0.1% difference in DMSO concentration between the running buffer and the injected sample will cause a bulk shift that completely masks the small mass response of a 200 Da fragment binding[4]. Therefore, a rigorous DMSO calibration curve is a self-validating requirement for this protocol[5].
Step-by-Step Methodology
-
Target Immobilization:
-
Dock a CM5 (carboxymethyl dextran) sensor chip into the Biacore instrument[5].
-
Activate flow cell 2 (FC2) using a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.
-
Inject the target protein (diluted in 10 mM Sodium Acetate, pH 4.5) until an immobilization level of 3,000–5,000 Response Units (RU) is achieved. Causality: High density is required to generate a measurable signal for low-molecular-weight fragments.
-
Block reactive esters with 1 M Ethanolamine-HCl (pH 8.5) for 7 minutes. Treat FC1 identically without protein to serve as the reference cell.
-
-
Buffer Preparation & DMSO Calibration:
-
Prepare Running Buffer: PBS-P+ (20 mM phosphate, 137 mM NaCl, 2.7 mM KCl, 0.05% Surfactant P20) supplemented with exactly 2.0% DMSO.
-
Prepare a DMSO calibration series ranging from 1.5% to 2.8% DMSO in PBS-P+. Inject these solutions to construct a calibration curve, allowing the software to computationally subtract bulk refractive index errors[5].
-
-
Primary Single-Dose Screen:
-
Dilute the fragment library (from the 50 mM DMSO stocks) to 500 μ M in Running Buffer (ensuring final DMSO remains exactly 2.0%).
-
Inject compounds over FC1 and FC2 at a flow rate of 30 μ L/min for 60 seconds (association), followed by a 60-second buffer wash (dissociation).
-
Validation: Inject a known positive control every 30 cycles to verify surface stability and target viability.
-
-
Multi-Cycle Kinetics (Hit Confirmation):
-
For hits showing a square-wave response > 5 RU, perform a dose-response titration (e.g., 15.6, 31.2, 62.5, 125, 250, 500 μ M).
-
Fit the steady-state affinity data to a 1:1 binding model to calculate the dissociation constant ( KD ).
-
Data Presentation & Analysis
Following the SPR screen, hits are prioritized not just by absolute affinity ( KD ), but by Ligand Efficiency (LE) . LE normalizes the binding energy by the number of heavy atoms (NHA), ensuring that the added 3D mass from the synthetic elaboration is actually contributing to the binding interaction.
Table 2: Representative SPR Screening Results (Mock Data for Elaboration Series)
| Compound ID | Derivatization | NHA | KD ( μ M) | Rmax (RU) | Ligand Efficiency (kcal/mol/HA) |
| Base Fragment | None (Primary Amine) | 12 | > 1000 | N/A | N/A (Too weak to quantify) |
| Derivative A | Acetamide | 14 | 450 | 12.4 | 0.35 |
| Derivative B | Cyclopropyl amide | 16 | 85 | 15.1 | 0.38 |
| Derivative C | Phenyl amide | 19 | 320 | 18.0 | 0.28 (Sub-optimal vector) |
Interpretation: Derivative B demonstrates that growing the fragment with a rigid, sp3-rich cyclopropyl group significantly improves affinity while maintaining excellent Ligand Efficiency (> 0.3 is considered a highly developable hit).
Workflow Visualization
The following diagram illustrates the logical progression from the raw MPO-amine fragment through synthetic elaboration and biophysical validation.
Caption: FBDD workflow from the MPO-amine fragment to lead optimization via SPR screening.
References
- EvitaChem Product Introduction.2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (EVT-13382434). EvitaChem.
- Fragment Screening by Surface Plasmon Resonance.ACS Medicinal Chemistry Letters. American Chemical Society.
- Screening and analysis of fragments using Biacore systems.Cytiva Life Sciences.
- Modular Synthetic Platform for the Elaboration of Fragments in Three Dimensions for Fragment-Based Drug Discovery.Journal of the American Chemical Society. American Chemical Society.
- Partially Saturated Bicyclic Heteroaromatics as an sp3-Enriched Fragment Collection.
Sources
Application Note: (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine as a High-Value Ligand for Protein Binding Assays
Executive Summary
In the landscape of Fragment-Based Drug Discovery (FBDD), the transition from flat, sp2-hybridized aromatic rings to structurally complex, sp3-rich scaffolds is critical for overcoming clinical attrition rates[1]. (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (Molecular Formula: C8H13N3O) represents a premium, stereochemically defined fragment designed to probe deep, complex binding pockets in target proteins such as kinases, G-protein-coupled receptors (GPCRs), and epigenetic readers.
This application note provides a comprehensive, causality-driven guide to utilizing this specific chiral fragment in biophysical protein binding assays. By detailing optimized protocols for nano-Differential Scanning Fluorimetry (nanoDSF) and Surface Plasmon Resonance (SPR), this document empowers researchers to establish self-validating screening workflows that accurately capture low-affinity, high-quality binding events[2].
Physicochemical Profiling & Structural Rationale
To successfully deploy a fragment in biophysical assays, its physicochemical properties must strictly adhere to the Astex "Rule of 3" (Ro3)[1]. (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is perfectly calibrated for FBDD due to its low molecular weight, ideal lipophilicity, and built-in synthetic handles.
-
The Oxolane Core (sp3 character): The chiral tetrahydrofuran ring projects functional groups into three-dimensional space, allowing the fragment to access sub-pockets that flat heterocycles cannot reach.
-
The 1-Methylpyrazole Pharmacophore: This moiety acts as a robust hydrogen-bond acceptor and π -stacking participant. The N-methylation restricts tautomerization, locking the fragment into a single defined state to simplify Structure-Activity Relationship (SAR) interpretation.
-
The Primary Amine: Positioned at the 3S-equatorial position, the amine serves a dual purpose. Biologically, it acts as a strong electrostatic anchor (e.g., forming salt bridges with Asp/Glu residues). Chemically, it provides a highly reactive synthetic handle for subsequent fragment growing via amide coupling or reductive amination[3].
Table 1: Physicochemical Profile & Ro3 Compliance
| Property | Value | Ro3 Threshold | Assessment |
| Molecular Weight | 167.21 g/mol | ≤ 300 Da | Pass |
| cLogP | ~0.3 | ≤ 3 | Pass |
| H-Bond Donors (HBD) | 2 (from -NH2) | ≤ 3 | Pass |
| H-Bond Acceptors (HBA) | 3 (N, N, O) | ≤ 3 | Pass |
| Rotatable Bonds | 2 | ≤ 3 | Pass |
| Aqueous Solubility | > 5 mM | > 1 mM | Pass |
Experimental Workflows & Protocols
Fragment binding affinities typically range from high micromolar to low millimolar ( Kd ~ 100 µM – 2 mM)[4]. Consequently, assays must be run at high fragment concentrations, necessitating robust protocols that can tolerate high levels of Dimethyl Sulfoxide (DMSO) without yielding false positives.
Fig 1: FBDD triage workflow from primary nanoDSF screening to structure-based hit-to-lead optimization.
Workflow 1: Primary Screening via nanoDSF
Expert Rationale: Traditional dye-based Differential Scanning Fluorimetry (DSF) using Sypro Orange is prone to artifacts because the dye can interact directly with the hydrophobic regions of the fragment. To screen (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine at high concentrations (up to 2 mM), nanoDSF is strictly recommended. NanoDSF is a label-free technique that monitors the intrinsic fluorescence of Tryptophan/Tyrosine residues (ratio of 350 nm / 330 nm emission) as the protein unfolds, completely eliminating dye-interference artifacts[5][6].
Protocol:
-
Protein Preparation: Dialyze the target protein into a robust assay buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl, 0.5 mM TCEP). Avoid primary amine buffers (like Tris) if downstream SPR amine-coupling is planned. Adjust protein concentration to 0.5 – 1.0 mg/mL[7].
-
Fragment Preparation: Prepare a 100 mM stock of the fragment in 100% DMSO.
-
Assay Assembly: Using an acoustic liquid handler, dispense the fragment into a 384-well plate to achieve a final assay concentration of 1 mM fragment in 1% to 5% DMSO[7]. Ensure a DMSO-matched vehicle control is included.
-
Capillary Loading: Load the protein-fragment mixture into nanoDSF-grade glass capillaries via capillary action.
-
Thermal Ramping: Execute a thermal ramp from 20°C to 95°C at a rate of 1.0°C/min.
-
Data Analysis: Determine the melting temperature ( Tm ) via the first derivative of the 350/330 nm ratio. A positive shift ( ΔTm≥0.5∘C ) indicates stabilization and primary target engagement[5].
Workflow 2: Orthogonal Validation via Surface Plasmon Resonance (SPR)
Expert Rationale: NanoDSF confirms stabilization, but SPR is required to prove reversible, dose-dependent binding and to extract kinetic/thermodynamic parameters ( Kd ). Because the fragment has a low molecular weight (167 Da), the refractive index change upon binding is minute (often < 5 Response Units). Therefore, rigorous DMSO solvent correction is the most critical step to prevent bulk refractive index shifts from masking the true binding signal[2][8].
Fig 2: SPR assay workflow emphasizing critical DMSO bulk shift calibration for low-MW fragments.
Protocol:
-
Immobilization: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Immobilize the target protein to a high density (typically 3000–5000 RU) to maximize the theoretical maximum response ( Rmax ) for the 167 Da fragment[9]. Quench unreacted esters with 1 M Ethanolamine.
-
Running Buffer: Use 20 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, supplemented with exactly 5.0% DMSO .
-
DMSO Calibration (Critical Step): Prepare a 6-point DMSO calibration curve ranging from 4.5% to 5.5% DMSO in the running buffer. Inject these solutions to create a solvent correction model that subtracts bulk refractive index anomalies[8].
-
Multi-Cycle Kinetics: Prepare a 2-fold dilution series of the fragment from 1 mM down to 15.6 µM in the running buffer (ensuring DMSO is strictly matched at 5.0%).
-
Injection: Inject the fragment series over the active and reference flow cells at a high flow rate (e.g., 50 µL/min) to minimize mass transport limitations. Use a contact time of 30-60 seconds and a dissociation time of 60 seconds[10].
-
Data Fitting: Due to the fast on/off rates typical of fragments, fit the double-referenced data using a Steady-State Affinity model (plotting plateau response vs. concentration) to derive the Kd [11].
Table 2: Hit Triage & Quality Control Metrics
To validate (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine as a genuine hit, the resulting assay data must meet the following stringent biophysical thresholds:
| Metric | Target Threshold | Biological Significance |
| nanoDSF ΔTm | ≥ +0.5 °C | Confirms target stabilization and non-aggregating behavior. |
| SPR Kd | 10 µM – 2 mM | Standard affinity range for unoptimized Ro3 fragments. |
| Ligand Efficiency (LE) | ≥ 0.3 kcal/mol/HA | Ensures the binding energy per heavy atom (HA=12) is highly efficient, justifying chemical elaboration. |
| Stoichiometry ( Robs/Rmax ) | 0.8 – 1.2 | Confirms a 1:1 specific binding event rather than non-specific sticking. |
Downstream Application: Hit-to-Lead Elaboration
Once validated via nanoDSF and SPR, the fragment should be soaked into target protein crystals for X-ray structural resolution. The primary amine at the 3-position of the oxolane ring is the designated vector for fragment growing.
Because the amine is sterically accessible, it can be rapidly derivatized using parallel medicinal chemistry techniques. For instance, reacting the amine with a library of sulfonyl chlorides or carboxylic acids will generate amides/sulfonamides that project into adjacent sub-pockets, rapidly driving the millimolar Kd into the nanomolar range while maintaining the highly efficient binding of the pyrazole-oxolane anchor.
References
-
Fragment-Based Drug Discovery | Rule of 3 & Molport Library. Molport. Available at:[1]
-
Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters. Available at:[2]
-
Nano-Differential Scanning Fluorimetry for Screening in Fragment-based Lead Discovery. Journal of Visualized Experiments (J Vis Exp). Available at:[5]
-
Differential Scanning Fluorimetry (DSF) and nanoDSF Services. Domainex. Available at:[6]
-
Nano-Differential Scanning Fluorimetry for Screening in Fragment-based Lead Discovery. iNEXT Discovery. Available at:[7]
-
Mass spectrometry for fragment screening. Essays in Biochemistry - Portland Press. Available at:[4]
-
Fragment Collection. Cambridge MedChem Consulting. Available at:[3]
-
SPR-based fragment screening: advantages and applications. PubMed. Available at:[9]
-
Screening and analysis of fragments using Biacore systems. Cytiva. Available at:[8]
-
Fragment screening by SPR/NMR. Pharmaceutical Society of Japan. Available at:[11]
-
Surface Plasmon Resonance Screening to Identify Active and Selective Adenosine Receptor Binding Fragments. PMC. Available at:[10]
Sources
- 1. Fragment-Based Drug Discovery | Rule of 3 & Molport Library [molport.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 4. portlandpress.com [portlandpress.com]
- 5. Nano-Differential Scanning Fluorimetry for Screening in Fragment-based Lead Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Differential Scanning Fluorimetry & nanoDSF | Biophysical assays [domainex.co.uk]
- 7. inext-discovery.eu [inext-discovery.eu]
- 8. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
- 9. SPR-based fragment screening: advantages and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 11. pharm.or.jp [pharm.or.jp]
Application Notes and Protocols for High-Throughput Screening with (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
Authored by: Senior Application Scientist, Gemini AI
Abstract
This document provides a comprehensive guide for the high-throughput screening (HTS) of the novel heterocyclic compound, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine. While the specific biological target of this compound is under active investigation, its structural motifs, featuring a pyrazole and an oxolane ring, are common in molecules with a wide range of biological activities, including anti-inflammatory and neuroprotective effects.[1][2][3] This application note will therefore focus on a robust and widely applicable HTS assay format: a competitive binding fluorescence polarization (FP) assay. This guide is intended for researchers, scientists, and drug development professionals seeking to identify and characterize potential protein targets for this compound and similar small molecules.
Introduction: The Promise of Novel Heterocyclic Compounds and the Power of HTS
(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is a small molecule with significant potential in medicinal chemistry.[4] The pyrazole nucleus is a key feature in numerous compounds with diverse pharmacological activities.[5][6][7] High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify "hits" that modulate the activity of a biological target.[8][9][10][11][12] This process significantly accelerates the initial stages of drug development.[12]
This guide will detail a hypothetical HTS campaign to identify protein interactors for (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine using a competitive fluorescence polarization assay.
Assay Principle: Competitive Fluorescence Polarization (FP)
Fluorescence polarization is a powerful technique for monitoring binding events in solution and is particularly well-suited for HTS due to its homogeneous format (no wash steps), sensitivity, and adaptability to miniaturization.[13][14][15]
The core principle of a competitive FP assay is as follows:
-
A small, fluorescently labeled molecule (the "tracer" or "probe") binds to a larger protein target.
-
When excited with plane-polarized light, the small, unbound tracer tumbles rapidly in solution, emitting depolarized light.
-
Upon binding to the much larger protein, the tracer's tumbling is significantly slowed, resulting in the emission of highly polarized light.
-
An unlabeled test compound, such as (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, that binds to the same site on the protein will compete with the tracer.
-
This competition displaces the fluorescent tracer from the protein, causing it to tumble freely again and leading to a decrease in the measured fluorescence polarization.
This change in polarization is directly proportional to the binding affinity of the test compound for the target protein.
Caption: A typical HTS workflow for a competitive FP assay.
Detailed Protocol
-
Compound Plating:
-
Prepare a compound source plate containing (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine and other library compounds at a stock concentration (e.g., 1 mM in DMSO).
-
Using an automated liquid handler, transfer a small volume (e.g., 50 nL) of each compound solution to the wells of a 384-well assay plate.
-
Dedicate specific columns for controls:
-
Negative Controls: DMSO only (represents 0% inhibition).
-
Positive Controls: A known inhibitor of Target X at a concentration that gives maximal inhibition (represents 100% inhibition).
-
-
-
Reagent Addition:
-
Add the optimized concentration of Target X in assay buffer to all wells.
-
(Optional) Incubate for a short period (e.g., 15 minutes) to allow for compound-protein binding.
-
Add the fluorescent tracer in assay buffer to all wells.
-
-
Incubation:
-
Incubate the plate at room temperature for the optimized duration (e.g., 30-60 minutes), protected from light to prevent photobleaching of the fluorophore.
-
-
Signal Detection:
-
Measure the fluorescence polarization of each well using a microplate reader.
-
Data Analysis and Quality Control
Rigorous data analysis and quality control are essential for the success of an HTS campaign. [10][16][17]
Data Normalization
The raw FP data is typically normalized to the percentage of inhibition using the following formula:
% Inhibition = 100 * (1 - [(FPsample - FPpositive_control) / (FPnegative_control - FPpositive_control)])
Where:
-
FPsample is the FP value of a well with a test compound.
-
FPpositive_control is the average FP value of the positive control wells.
-
FPnegative_control is the average FP value of the negative control wells.
Assay Quality Control: The Z'-Factor
The Z'-factor (Z-prime) is a statistical parameter used to evaluate the quality of an HTS assay. [18][19][20][21][22]It takes into account both the dynamic range of the signal and the data variation.
Z' = 1 - [(3 * (SDpositive_control + SDnegative_control)) / |Meanpositive_control - Meannegative_control|]
Where:
-
SD is the standard deviation.
-
Mean is the average FP value.
| Z'-Factor Value | Assay Quality |
| > 0.5 | Excellent |
| 0 to 0.5 | Marginal |
| < 0 | Unacceptable |
An assay with a Z'-factor of ≥ 0.5 is generally considered suitable for HTS. [23][18][20][22][24]
Hit Identification
"Hits" are compounds that exhibit a significant and reproducible effect in the assay. A common method for hit identification is to set a threshold based on the standard deviation of the sample population. For example, compounds that produce a % inhibition greater than three times the standard deviation of the negative controls may be considered primary hits. [25]
Hit Confirmation and Follow-up Studies
Primary hits from the HTS campaign require further validation to eliminate false positives and to characterize their activity.
-
Hit Confirmation: Re-test the primary hits in the same assay to confirm their activity.
-
Dose-Response Analysis: Perform a dose-response study for the confirmed hits to determine their potency, typically expressed as the IC50 value (the concentration of the compound that inhibits 50% of the tracer binding).
-
Orthogonal Assays: Validate the hits in a different, independent assay format to ensure that the observed activity is not an artifact of the primary assay technology. [13]4. Structure-Activity Relationship (SAR) Studies: If multiple active compounds with similar scaffolds are identified, preliminary SAR studies can be initiated to guide further chemical optimization.
Conclusion
This application note provides a framework for conducting a high-throughput screening campaign for the novel compound (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine using a competitive fluorescence polarization assay. By following these detailed protocols and adhering to rigorous data analysis and quality control standards, researchers can effectively identify and characterize potential protein binding partners for this and other small molecules, thereby accelerating the path to new therapeutic discoveries. The principles outlined here are broadly applicable and can be adapted for a wide range of biological targets and compound classes.
References
- Heine, A., et al. (2019). High-Throughput Fluorescence Polarization Assay to Identify Ligands Using Purified G Protein-Coupled Receptor. SLAS DISCOVERY: Advancing Life Sciences R&D.
- Zhang, X., et al. (2021). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC.
- Technology Networks. (2026, March 24). Assay Development for High-Throughput Screening: Best Practices.
- Fan, F., & Wood, K. V. (2007). Bioluminescent Assays for High-Throughput Screening. Assay and Drug Development Technologies.
- Andersson, H., et al. (2022, November 23).
- Li, Y., et al. (2023). A universal fluorescence polarization high throughput screening assay to target the SAM-binding sites of SARS-CoV-2 and other viral methyltransferases. Emerging Microbes & Infections.
- Molecular Devices. (2026, March 18).
- Fan, F., & Wood, K. V. (2007, February 15). Bioluminescent Assays for High-Throughput Screening. PubMed.
- Fan, F., & Wood, K. V. (n.d.). Bioluminescent Assays for High-Throughput Screening.
- Auld, D. S., et al. (2020, June 1).
- UCSF Small Molecule Discovery Center. (n.d.). High-throughput Screening Steps.
- Danaher Life Sciences. (n.d.).
- BellBrook Labs. (2025, November 20). From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening.
- Thorne, N., et al. (2016). Chapter 6: Understanding Luminescence Based Screens. The Royal Society of Chemistry.
- Shin, A. (n.d.). Z-factors. BIT 479/579 High-throughput Discovery.
- Genedata. (n.d.).
- Yasmeen, A., & Afzal, A. (2016, June 15). High-throughput screening of small molecule library: procedure, challenges and future. Journal of Analytical & Pharmaceutical Research.
- GraphPad. (n.d.). Calculating a Z-factor to assess the quality of a screening assay.
- Wikipedia. (n.d.). Z-factor.
- Pharma IQ. (n.d.). High-Throughput Screening: Best Practice, Trends and Challenges.
- The Scientist. (2024, January 2). An Overview of High Throughput Screening.
- BMG LABTECH. (n.d.). High-throughput screening (HTS).
- BMG LABTECH. (2025, January 27). The Z prime value (Z´).
- Aragen Life Sciences. (2024, September 16). What is High-Throughput Screening in Drug Discovery.
- Zhang, L., et al. (n.d.).
- Karmaus, A. L., et al. (n.d.).
- The Herbert Wertheim UF Scripps Institute for Biomedical Innovation & Technology. (n.d.). High-Throughput Molecular Screening Center.
- EvitaChem. (n.d.). Buy 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (EVT-13382434).
- Iversen, P. W., et al. (2012, May 1).
- Iversen, P. W., et al. (2012, October 1).
- Malo, N., et al. (2016, June 21). Comprehensive analysis of high-throughput screens with HiTSeekR. Nucleic Acids Research.
- Ofni Systems. (n.d.).
- U.S. Food and Drug Administration. (2018, June 19).
- ProPharma. (2024, June 25).
- Faria, J. V., et al. (n.d.). Current status of pyrazole and its biological activities. PMC.
- Guerrieri, F., et al. (n.d.).
- Siddiqui, A. A., et al. (2025, June 22).
- Martinez, A., et al. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI.
- Sigma-Aldrich. (n.d.). 5-methyl-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine.
- Li, J., et al. (2025, October 23).
- Lenci, E., et al. (n.d.). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. ChemRxiv.
- Carradori, S., et al. (2022, August 24). Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. PMC.
- Wang, Y., et al. (2024, December 1). Identification of 3-methyl-1-(3-methylpyridin-2-yl)-1H-pyrazol-5-ol as promising neuroprotective agent. PubMed.
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Application Note: (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine as a Stereospecific Molecular Probe in Fragment-Based Drug Discovery
Introduction & Mechanistic Rationale
In the landscape of Fragment-Based Drug Discovery (FBDD), the strategic selection of low-molecular-weight building blocks is critical for exploring complex biological targets. (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine has emerged as a highly versatile, sp³-rich molecular probe. This compound is increasingly recognized for its utility as an intermediate in developing therapeutics aimed at neurological disorders, inflammation, and oncology[1].
The architectural brilliance of this probe lies in its bipartite structure:
-
The 1-Methyl-1H-pyrazol-5-yl Pharmacophore : Pyrazole derivatives are privileged scaffolds known to target the ATP-binding hinge regions of kinases, such as Akt[2], and molecular chaperones like Hsp90[3]. The explicit N-methylation is a deliberate design choice; it prevents promiscuous metal chelation and off-target tautomerization, thereby improving membrane permeability and pharmacokinetic stability. Furthermore, substituted pyrazoles are actively investigated as probes for epigenetic targets, including KDM5 histone demethylases[4].
-
The (2S,3S)-Oxolan-3-amine Core : The chiral tetrahydrofuran (oxolane) ring forces the molecule into a rigid 3D conformation. The primary amine at the C3 position serves as an ideal synthetic vector for sulfonamidation[5] or amide coupling, allowing the probe to project functional groups into solvent-exposed regions or deep into ribose-binding pockets.
Fig 1. Akt/mTOR signaling pathway highlighting the pyrazole probe intervention point.
Physicochemical Profiling & Quantitative Data
To effectively utilize this fragment in library synthesis, its physicochemical properties must align with the "Rule of Three" for FBDD. The table below summarizes the core properties of the unconjugated probe, alongside comparative binding affinities when derivatized into larger inhibitors targeting Akt and Hsp90[2][3].
Table 1: Physicochemical Properties of the Unconjugated Fragment
| Parameter | Value | Mechanistic Implication |
| Molecular Weight | 167.21 g/mol | Ideal for FBDD; allows significant mass addition during hit-to-lead optimization. |
| Formula | C₈H₁₃N₃O | High sp³ carbon fraction improves clinical success rates. |
| cLogP (est.) | 0.45 | Excellent aqueous solubility; minimizes non-specific hydrophobic binding. |
| TPSA | 44.2 Ų | Well within the limits for blood-brain barrier (BBB) penetration. |
| Stereocenters | (2S, 3S) | Ensures specific trajectory into asymmetrical protein binding pockets. |
Table 2: Comparative Binding Affinities of Pyrazole-Derived Probes
| Target Protein | Probe Derivative Type | IC₅₀ / K_d (nM) | Selectivity Profile |
| Akt1 | Pyrazole-benzamide conjugate | 0.2 - 6.0 nM | High selectivity over Aurora A, GSK3β, and JAK2[2]. |
| Hsp90 (Fungal) | Resorcylate aminopyrazole | < 12.5 µM (MIC₈₀) | >5-fold selectivity for fungal vs. human Hsp90[3]. |
| KDM5 | Pyrazolo-pyrimidine analog | < 50 nM | Potent epigenetic modulation[4]. |
Experimental Protocols
As a Senior Application Scientist, I emphasize that protocols must be self-validating systems. The following methodologies detail the functionalization and validation of the (2S,3S)-oxolane probe, ensuring high stereochemical fidelity and rigorous data output.
Protocol A: Synthesis of Target-Directed Probes via Amide Coupling
This protocol details the conjugation of the probe's primary amine to a carboxylic acid-bearing warhead or fluorophore.
Step-by-Step Methodology:
-
Activation : Dissolve 1.0 eq of the target carboxylic acid and 1.2 eq of HATU in anhydrous DMF (0.1 M concentration) under an inert nitrogen atmosphere. Stir for 10 minutes at 0 °C.
-
Causality: HATU is explicitly chosen over standard EDC/NHS coupling due to its superior efficiency in reacting with sterically hindered primary amines—such as the C3 amine adjacent to the bulky pyrazole ring on the oxolane core.
-
-
Amine Addition : Add 1.1 eq of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine to the mixture.
-
Base Addition : Dropwise, add 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Allow the reaction to warm to room temperature and stir for 4 hours.
-
Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes any acid salts without acting as a competing nucleophile, crucially minimizing the risk of epimerization at the sensitive (2S,3S) chiral centers.
-
-
Quenching & Extraction : Quench the reaction with saturated aqueous NaHCO₃. Extract three times with ethyl acetate. Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification & QC : Purify via preparative HPLC. Validate stereochemical integrity using chiral LC-MS.
-
Self-Validating Step: The presence of a single sharp peak on the chiral chromatogram validates that no epimerization occurred during the basic coupling conditions.
-
Fig 2. Workflow for the derivatization and validation of the (2S,3S)-oxolane probe.
Protocol B: Surface Plasmon Resonance (SPR) Validation
To confirm target engagement (e.g., binding to Akt1), SPR provides real-time, label-free kinetic data.
Step-by-Step Methodology:
-
Surface Preparation : Immobilize the target kinase (e.g., Akt1) onto a CM5 sensor chip via standard amine coupling in Flow Cell 2 (FC2). Leave Flow Cell 1 (FC1) unmodified and blocked with ethanolamine.
-
Causality: The unmodified FC1 is a mandatory reference channel. It allows the software to subtract bulk refractive index changes (from DMSO in the buffer) and non-specific matrix binding, ensuring the resulting sensogram represents purely specific probe-target engagement.
-
-
Buffer Equilibration : Equilibrate the system with running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 2% DMSO) until the baseline stabilizes (< 1 RU/min drift).
-
Analyte Injection : Inject the synthesized pyrazole probe in a 2-fold dilution series (e.g., 10 µM down to 39 nM) at a flow rate of 30 µL/min. Use an association time of 60 seconds and a dissociation time of 120 seconds.
-
Control Validation : Inject a known, validated Akt inhibitor[2] at a concentration of 100 nM at the beginning and the end of the run.
-
Self-Validating Step: Comparing the response of the positive control at the start and end of the assay validates the structural integrity and binding capacity of the immobilized protein over the duration of the experiment. A drop in response indicates protein denaturation, invalidating the run.
-
References
-
EvitaChem. "Buy 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (EVT-13382434) - EvitaChem: Scientific Uses." evitachem.com.
-
Zhan, W. H. et al. "Discovery of N-((3S,4S)-4-(3,4-Difluorophenyl)piperidin-3-yl)-2-fluoro-4-(1-methyl-1H-pyrazol-5-yl)benzamide (Hu7691), a Potent and Selective Akt Inhibitor That Enables Decrease of Cutaneous Toxicity." Journal of Medicinal Chemistry, ACS Publications, 2021.
-
Whitesell, L. et al. "Fungal selective resorcylate aminopyrazole Hsp90 inhibitors: Optimization of whole cell anticryptococcal activity and insights into the structural origins of cryptococcal selectivity." PubMed Central, NIH, 2019.
-
Constellation Pharmaceuticals, Inc. "US9505767B2 - Pyrazolo[1,5-A]pyrimidin-7(4H)-one histone demethylase inhibitors." Google Patents, 2016.
-
MDPI. "N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide." Molbank, 2025.
Sources
Amine functionalization for complex molecule synthesis
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- 5. Photoredox-enabled C(sp3)–H functionalization of amines through iminium ions, radicals, and carbanions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Troubleshooting the Synthesis of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with medicinal chemists and process scientists who encounter bottlenecks when synthesizing complex chiral heterocycles. The target molecule, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine , is a highly polar pyrazole-oxolane hybrid often utilized as a critical intermediate in kinase inhibitor and GPCR ligand development.
The most efficient route to this molecule relies on a convergent strategy: the nucleophilic addition of a lithiated pyrazole to an (S)-N-Boc-homoserine lactone, followed by a stereoselective Lewis acid-mediated reduction. However, researchers frequently struggle with low yields due to poor regioselectivity during metalation, loss of stereocontrol during reduction, and product loss during aqueous workup. This guide provides field-proven, self-validating protocols to resolve these exact issues.
Convergent Synthetic Strategy
Fig 1: Convergent synthetic workflow for (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine.
Quantitative Optimization of the Stereoselective Reduction
To maximize the yield of the desired (2S,3S) trans isomer, the reduction of the hemiketal intermediate must be carefully tuned. The table below summarizes the causality of varying the Lewis acid and hydride source on the diastereomeric ratio (d.r.) and overall yield.
| Entry | Lewis Acid (Equiv) | Hydride Source | Temp (°C) | d.r. (trans:cis) | Yield (%) | Mechanistic Observation |
| 1 | TiCl4 (2.0) | Et 3 SiH | -78 | 60:40 | 45 | Strong coordination causes partial ring-opening. |
| 2 | TMSOTf (2.0) | Et 3 SiH | -40 | 75:25 | 60 | Higher temperature reduces facial stereocontrol. |
| 3 | BF 3 ·OEt 2 (2.5) | Ph 2 SiH 2 | -78 | 85:15 | 76 | Bulky silane slightly reduces nucleophilic attack rate. |
| 4 | BF 3 ·OEt 2 (2.5) | Et 3 SiH | -78 | 92:8 | 82 | Optimal balance of oxocarbenium stability and steric approach. |
Troubleshooting FAQs
Q1: Why is my addition of 1-methyl-1H-pyrazol-5-yllithium to the lactone stalling or yielding complex mixtures? Causality & Experience: The lithiation of 1-methylpyrazole with n-BuLi operates under a strict kinetic vs. thermodynamic paradigm. Deprotonation at the N-methyl group is kinetically favored, while deprotonation at the C5 position is thermodynamically favored. If the reaction is not allowed to thermally equilibrate, you will inject a mixture of nucleophiles into your lactone. Solution: Ensure you initiate lithiation at -78 °C, but you must allow the mixture to warm to -20 °C for 30–60 minutes to ensure complete thermodynamic equilibration to the C5-lithiated species, as demonstrated by Balle et al.[1]. Re-cool to -78 °C before adding the lactone. Self-Validation: Quench a 0.1 mL aliquot of the lithiated mixture with MeOD and analyze via 1 H-NMR. The disappearance of the C5 proton (δ ~6.0 ppm) and quantitative incorporation of deuterium confirms >95% regioselective lithiation.
Q2: The reduction of the hemiketal yields poor diastereoselectivity for the (2S,3S) isomer. How can I improve the d.r.? Causality & Experience: The stereocenter at C2 is established via the reduction of a 5-membered oxocarbenium ion. According to Woerpel's inside-attack model[2], the bulky C3 substituent (the N-Boc group) forces the oxocarbenium ring into an envelope conformation where the C3 group is pseudo-axial to minimize steric clash. Hydride delivery from the silane preferentially occurs from the "inside" face of the envelope. Harsh Lewis acids like TiCl 4 disrupt this delicate conformational bias. Solution: Switch exclusively to BF 3 ·OEt 2 and Et 3 SiH at -78 °C (See Table 1, Entry 4). BF 3 ·OEt 2 provides a controlled generation of the oxocarbenium ion without over-coordinating to the C3-carbamate, preserving the facial bias required for high trans (2S,3S) selectivity.
Fig 2: Woerpel's inside-attack model for stereoselective oxocarbenium reduction.
Q3: I am losing my final product during the acidic deprotection workup. How do I isolate this highly polar amine? Causality & Experience: The target molecule possesses both a basic primary amine and a pyrazole nitrogen, making it highly water-soluble. Standard aqueous liquid-liquid extractions (even at pH 12) will result in significant partitioning into the aqueous layer, destroying your isolated yield. Solution: Avoid aqueous workup entirely. Perform the Boc-deprotection using anhydrous 4M HCl in dioxane. The product will precipitate directly out of the reaction mixture as the dihydrochloride salt.
Step-by-Step Methodology: Stereoselective Reduction & Isolation
Objective: Convert the crude hemiketal intermediate into the (2S,3S)-Boc-protected amine, followed by quantitative deprotection to the target free base/salt.
Materials:
-
Crude Hemiketal (1.0 eq, ~10 mmol)
-
Triethylsilane (Et 3 SiH) (3.0 eq, 30 mmol)
-
Boron trifluoride diethyl etherate (BF 3 ·OEt 2 ) (2.5 eq, 25 mmol)
-
Anhydrous Dichloromethane (DCM) (50 mL)
-
4M HCl in Dioxane (20 mL)
Procedure:
-
Oxocarbenium Generation: Dissolve the crude hemiketal in anhydrous DCM (50 mL) under an argon atmosphere. Cool the reaction flask to -78 °C using a dry ice/acetone bath.
-
Silane Addition: Add Et 3 SiH (3.0 eq) dropwise via syringe. Stir for 5 minutes to ensure thermal equilibration.
-
Lewis Acid Activation: Slowly add BF 3 ·OEt 2 (2.5 eq) dropwise over 15 minutes. (Causality note: Slow addition prevents localized exotherms that could lead to ring-opening side reactions or epimerization).
-
Stereoselective Reduction: Maintain the reaction at -78 °C for 2 hours.
-
Self-Validation Step: Monitor via TLC (EtOAc/Hexane 1:1, Ninhydrin stain). The reaction is complete when the hemiketal spot disappears, replaced by a single major spot (R f ~0.4) corresponding to the trans-(2S,3S) isomer.
-
-
Quench & Extraction: Quench the reaction at -78 °C with saturated aqueous NaHCO 3 (20 mL). Allow to warm to room temperature. Extract the organic layer with DCM (3 x 30 mL), dry over anhydrous Na 2 SO 4 , and concentrate in vacuo.
-
Deprotection: Dissolve the crude Boc-protected intermediate in 4M HCl in Dioxane (20 mL). Stir at room temperature for 2 hours.
-
Isolation: The target (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride will precipitate as a white solid. Filter the solid, wash with cold diethyl ether (2 x 10 mL), and dry under high vacuum. (Note: If the free base is strictly required, dissolve the salt in minimal MeOH, load onto a Strongly Acidic Cation Exchange (SCX) cartridge, wash with MeOH, and elute with 2M NH 3 in MeOH).
References
-
Title: Regioselectivity in lithiation of 1-methylpyrazole: experimental, density functional theory and multinuclear NMR study Source: Organic & Biomolecular Chemistry (2006) URL: [Link]
-
Title: A Stereoelectronic Model To Explain the Highly Stereoselective Reactions of Nucleophiles with Five-Membered-Ring Oxocarbenium Ions Source: Journal of the American Chemical Society (1999) URL: [Link]
Sources
Technical Support Center: Chiral Amine Purification Hub
Welcome to the Chiral Separations Support Hub. This technical guide is designed for researchers, scientists, and process chemists who require robust, scalable, and high-purity resolution of chiral amines. Below, you will find field-proven troubleshooting frameworks, self-validating protocols, and mechanistic insights into the three primary pillars of chiral amine purification: Classical Resolution, Supercritical Fluid Chromatography (SFC), and Enzymatic Kinetic Resolution.
Module 1: Classical Diastereomeric Salt Resolution
The Causality of Salt Resolution: Classical resolution relies on the thermodynamic differences between diastereomeric salts. When a racemic amine reacts with an enantiopure chiral acid, two distinct diastereomeric salts are formed. The preference for the crystallization of one salt pair over the other is driven by a lower free energy of formation, resulting in differential solubility[1]. Despite the advent of advanced chromatography, classical resolution remains the preferred methodology for large-scale industrial purification due to its ease of scale-up, high robustness, and cost-effectiveness[2].
Self-Validating Protocol: PEGylated Mandelic Acid Resolution
-
Dissolution: Dissolve 10 g (1 mmol) of PEGylated-(R)-mandelic acid in 50 mL of methanol[1].
-
Salt Formation: Add 2 mmol of the racemic amine mixture to the solution and stir at room temperature for 12 hours[1].
-
Crystallization: Cool the mixture to 0–5 °C and stir for 1 hour. The reduced temperature induces the precipitation of the less soluble diastereomeric salt[1].
-
Isolation: Add 20 mL of cold methanol to the slurry, filter the voluminous white precipitate, and wash the filter cake with cold solvent[1].
-
Free-Basing: Treat the isolated salt with an aqueous base (e.g., 1M NaOH) and extract with an organic solvent (e.g., dichloromethane) to recover the enantiopure amine.
Troubleshooting FAQ: Q: My diastereomeric salt is "oiling out" instead of forming crystals. How do I fix this? A: Oiling out occurs when the salt's melting point is lower than the solvent's boiling point, or due to rapid supersaturation. To troubleshoot, switch to a solvent with a lower boiling point, or utilize a PEGylated resolving agent. PEGylated resolving agents can induce rapid phase transitions that form stable, filterable precipitates even when standard resolving agents fail[1].
Module 2: Chiral Supercritical Fluid Chromatography (SFC)
The Causality of SFC Selectivity: Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂ as the primary mobile phase, offering significantly faster separations and lower organic solvent consumption than traditional HPLC[3]. However, primary amines are highly polar and tend to interact strongly with residual silanols on the chiral stationary phase, leading to severe peak tailing[4]. To mitigate this, basic additives (like isobutylamine or triethylamine) and acidic additives (like trifluoroacetic acid) must be added to the polar modifier to mask these non-specific interactions and improve mass transfer kinetics[5][6].
Self-Validating Protocol: SFC Screening for Primary Amines
-
Sample Preparation: Dissolve the racemic amine in methanol (avoid highly non-polar solvents that may cause precipitation upon injection)[3].
-
Column Selection: Utilize a polysaccharide-based chiral stationary phase (e.g., Lux Cellulose-1) or a crown ether-derived phase like Crownpak CR-I(+)[3][4].
-
Mobile Phase Configuration: Use supercritical CO₂ with methanol as the polar cosolvent. Methanol is strictly recommended over larger alcohols (like 2-propanol) because it significantly improves mass transfer kinetics and plate numbers[5].
-
Additive Addition: Incorporate 0.2–0.3% (v/v) trifluoroacetic acid–triethylamine or 25 mM isobutylamine (iBuNH₂) into the methanol modifier[5][6].
-
Detection: Monitor elution via UV detection at 254 nm[3].
Troubleshooting FAQ: Q: I am observing severe peak tailing and low resolution (Rs < 1.5) even with optimized additives. What is the next step? A: If direct separation fails, employ pre-column derivatization. Reacting the primary amine with 3-hydroxypyridine-2-carboxaldehyde (HCA) forms an imine derivative. The imine bond significantly alters the molecule's interaction with the stationary phase, often yielding baseline separation under standard screening conditions without the need for further optimization[6].
Workflow for SFC method development and optimization for chiral primary amines.
Module 3: Enzymatic & Dynamic Kinetic Resolution (DKR)
The Causality of DKR: Standard enzymatic kinetic resolution (KR) utilizes biocatalysts like transaminases or lipases to selectively react with one enantiomer. However, KR is thermodynamically limited to a maximum 50% yield[7]. Dynamic Kinetic Resolution (DKR) circumvents this bottleneck by coupling the enzymatic acylation with a metal-catalyzed racemization of the unreacted enantiomer. This continuous racemization feeds the preferred enantiomer back into the enzymatic pathway, allowing for a theoretical yield of 100%.
Self-Validating Protocol: DKR with Pd Nanocatalyst
-
Reaction Setup: In a reaction vessel, combine the racemic primary amine, Novozym-435 (commercial lipase), and a palladium/aluminum hydroxide (Pd/AlO(OH)) nanocatalyst.
-
Solvent & Acyl Donor: Suspend the mixture in ethyl acetate or ethyl methoxyacetate, which acts as both the solvent and the acyl donor.
-
Moisture Control: Add molecular sieves to the vessel to sequester byproducts and prevent unwanted hydrolysis.
-
Incubation: Heat the reaction to 70–100 °C. The elevated temperature is crucial to ensure the Pd-catalyzed racemization rate matches the fast enzymatic acylation rate.
-
Isolation: Filter off the recyclable solid catalysts and purify the resulting enantiopure amide via column chromatography.
Troubleshooting FAQ: Q: My DKR reaction stalls at 50% conversion, acting exactly like a standard kinetic resolution. Why? A: The racemization catalyst is likely deactivated or operating too slowly compared to the enzyme. Ensure you are using a highly active nanocatalyst (like Pd/AlO(OH) rather than standard commercial Pd/Al₂O₃) and that the temperature is strictly maintained between 70–100 °C to accelerate the racemization cycle.
Dynamic Kinetic Resolution (DKR) pathway coupling enzymatic acylation with Pd racemization.
Data Presentation: Method Comparisons & Additive Selection
Table 1: Comparison of Chiral Amine Purification Strategies
| Methodology | Principle of Separation | Maximum Theoretical Yield | Scalability | Key Advantage |
| Classical Resolution | Thermodynamic differential solubility of diastereomeric salts | 50% (without racemization recycle) | High (kg to ton scale) | Cost-effective, robust for industrial scale |
| Chiral SFC | Differential partitioning on chiral stationary phases | 50% (preparative separation) | Medium (mg to kg scale) | Rapid screening, reduced solvent consumption |
| Enzymatic KR | Enantioselective biocatalytic acylation/transamination | 50% | Medium to High | High enantiomeric excess, mild conditions |
| Dynamic KR (DKR) | Enzymatic resolution coupled with in situ metal racemization | 100% | Medium | Overcomes 50% yield limit of standard KR |
Table 2: Recommended SFC Modifiers and Additives for Primary Amines
| Component | Recommendation | Concentration | Causality / Effect |
| Polar Modifier | Methanol (MeOH) | 5% - 40% | Improves mass transfer kinetics compared to larger alcohols (e.g., 2-propanol). |
| Basic Additive | Isobutylamine (iBuNH₂) | 25 mM | Masks residual silanols on the stationary phase, preventing severe peak tailing. |
| Acidic/Basic Blend | TFA / TEA | 0.2% - 0.3% (v/v) | Provides a buffered environment that sharpens peaks and enhances enantioselectivity. |
References
- Chiral column takes the crown for supercritical enantiosepar
- A Comparative Guide to Chiral HPLC Methods for the Enantiomeric Separation of 2-(2-Aminoethyl)-1-methylpyrrolidine.BenchChem.
- Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC.
- Hydroxypyridyl Imines: Enhancing Chromatographic Separation and Stereochemical Analysis of Chiral Amines via Circular Dichroism.
- Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale
- Resolution of Racemic Mixtures by Phase Transition of PEGyl
- Immobilized Whole-Cell Transaminase Biocatalysts for Continuous-Flow Kinetic Resolution of Amines.MDPI.
- Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemiz
Sources
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- 2. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
- 5. chromatographyonline.com [chromatographyonline.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. mdpi.com [mdpi.com]
Technical Support Center: Stereocontrol in Oxolane (Tetrahydrofuran) Synthesis
Welcome to the Advanced Technical Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals encountering stereochemical erosion (epimerization) during the construction of substituted oxolane (tetrahydrofuran) rings.
Mechanistic Causality: Why Does Epimerization Occur?
In oxolane synthesis, the stereocenters adjacent to the oxygen atom (C2 and C5) are highly susceptible to epimerization. This stereochemical erosion is driven by two primary pathways depending on your reaction conditions:
-
Acidic Conditions ( SN1 Pathway): Strong Lewis acids can force premature C–O bond cleavage before ring closure is complete. This generates a planar oxocarbenium ion intermediate. Because the intermediate is planar, intramolecular nucleophilic attack can occur from either face, destroying the diastereomeric ratio (dr) and resulting in a mixture of cis and trans isomers (1)[1].
-
Basic Conditions (Enolization Pathway): Prolonged exposure to unhindered bases can cause α -deprotonation at the carbon adjacent to the newly forming ether linkage. This leads to reversible enolization, allowing the stereocenter to invert to its thermodynamically more stable epimer (2)[2].
Diagnostic Workflow
Fig 1: Diagnostic workflow for mitigating epimerization during oxolane synthesis.
Troubleshooting FAQs
Q1: I am performing a Lewis acid-promoted reductive deoxygenation of a cyclic hemiketal, but my C2-aryl group is epimerizing. How do I retain the cis configuration? A: The loss of stereocontrol indicates that your Lewis acid is too strong, driving the reaction through an SN1 -type oxocarbenium intermediate. For example, using BF3⋅OEt2 with Et3SiH often results in epimerization because the C–O bond fully dissociates before reduction occurs (1)[1]. To prevent this, switch to a milder, bidentate Lewis acid (like TiCl4 at low temperatures) that coordinates the oxygen without fully cleaving the bond, forcing a more concerted, stereoretentive reduction.
Q2: Does solvent polarity significantly impact epimerization during base-promoted cyclization? A: Yes. Highly polar aprotic solvents (such as DMF or DMSO) stabilize charge separation. This increases the lifetime of any formed carbocations or enolates, which directly drives epimerization (2)[2]. Switching to less polar solvents like Dichloromethane (DCM) or Toluene suppresses these ionic pathways while maintaining sufficient solubility for the cyclization to proceed.
Q3: How can I ensure an epoxide-opening cascade yields a purely trans-tetrahydrofuran without epimerization at the newly formed C–O bond? A: You must utilize a protic or Lewis acid that provides just enough activation to lower the transition state energy for the incoming nucleophile without breaking the epoxide bond beforehand. Catalytic Camphorsulfonic Acid (CSA) is highly effective for this. It promotes a concerted, SN2 -like 5-exo-tet opening of the epoxide, ensuring strict stereochemical inversion at the attacked carbon and preventing epimerization (3)[3].
Quantitative Analysis: Reaction Parameters vs. Stereoretention
Table 1: Influence of Reaction Conditions on Oxolane C2/C5 Epimerization
| Cyclization Strategy | Reagents / Catalyst | Solvent | Temp (°C) | Mechanistic Bias | Typical dr (Desired:Epimer) |
| Reductive Deoxygenation | BF3⋅OEt2 / Et3SiH | THF | -78 to -20 | SN1 (Oxocarbenium) | 1.3 : 1 |
| Epoxide Opening Cascade | CSA (Camphorsulfonic Acid) | DCM | 0 to 25 | SN2 -like (Concerted) | >20 : 1 |
| Base-Promoted Etherification | NaH / -OTs Leaving Group | DMF | 25 | SN2 (High Enolization Risk) | 5 : 1 |
| Base-Promoted Etherification | DIPEA / -OTf Leaving Group | DCM | -78 to 0 | Strict SN2 | >99 : 1 |
Validated Experimental Protocols
Protocol A: Stereospecific Base-Promoted Cycloetherification (Intramolecular SN2 )
Objective: Construct a substituted oxolane from an acyclic diol precursor with absolute stereoretention. Methodology:
-
Solvent and Temperature Control: Dissolve the chiral diol precursor (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M under an argon atmosphere. Cool the flask to -78 °C.
-
Base Addition: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA).
-
Mechanistic Rationale: DIPEA is sterically hindered. Unlike smaller bases, it cannot easily abstract α -protons adjacent to the newly forming ether linkage, effectively shutting down the enolization-driven epimerization pathway.
-
-
Leaving Group Activation: Dropwise add Trifluoromethanesulfonic anhydride ( Tf2O , 1.1 eq). Stir for 15 minutes at -78 °C, then allow the reaction to slowly warm to 0 °C over 2 hours.
-
Self-Validation & Quench: Monitor via TLC (Hexane/EtOAc 3:1). Once the intermediate is consumed, quench strictly at 0 °C with saturated aqueous NaHCO3 .
-
Validation Checkpoint: The cold, mildly basic quench is critical. If quenched with water alone, the generated triflic acid will rapidly drop the pH, potentially catalyzing post-reaction ring-opening and epimerization. Extract with DCM, dry over Na2SO4 , and analyze via 1H -NMR to confirm the diastereomeric ratio.
-
Protocol B: Mild Acid-Catalyzed Epoxide Opening Cascade
Objective: Form a trans-tetrahydrofuran ring from a diepoxy-alcohol precursor without C2 epimerization. Methodology:
-
Reagent Selection: Dissolve the precursor in DCM (0.05 M) at 0 °C. Add a catalytic amount (0.1 eq) of Camphorsulfonic Acid (CSA).
-
Mechanistic Rationale: Strong Lewis acids force premature C–O bond cleavage, generating a planar oxocarbenium ion that gets attacked from either face, destroying stereocontrol. CSA provides just enough protic activation to lower the transition state energy for the incoming nucleophile without fully breaking the epoxide bond beforehand (3)[3].
-
-
Temperature Gradient & Cyclization: Stir at 0 °C for 1 hour, then slowly warm to room temperature until starting material is consumed.
-
Self-Validation & Quench: Quench with solid K2CO3 to neutralize the CSA before aqueous workup.
-
Validation Checkpoint: Extract an aliquot and run a rapid 1H -NMR. The C2/C5 protons of the oxolane ring will show distinct coupling constants ( J -values). A large J (~7-9 Hz) typically indicates a cis relationship, while a smaller J (~2-5 Hz) indicates the desired trans relationship. If a 1:1 mixture is observed, the acid concentration was too high, or the temperature was raised too quickly.
-
References
-
Stereoselective Synthesis of Tetrahydrofuran Lignans via BF3·OEt2-Promoted Reductive Deoxygenation/Epimerization of Cyclic Hemiketal , ACS Publications.[Link]
-
The Tetrahydrofuran Motif in Marine Lipids and Terpenes , MDPI.[Link]
-
Stereocontrolled Debenzylative Cycloetherification Reaction as a Route to Enantiopure C-Furanosides with Amino Substituents in the Side Chain , ResearchGate.[Link]
Sources
Technical Support Center: Troubleshooting Solubility for (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine in Biological Assays
Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals encountering aqueous solubility challenges with (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine .
Because this molecule features a highly ionizable primary amine attached to an oxolane core, alongside a lipophilic 1-methyl-1H-pyrazole moiety, it exhibits amphiphilic behavior. This structural dichotomy often leads to unpredictable kinetic solubility in standard biological buffers. The following troubleshooting guides, mechanistic FAQs, and self-validating protocols are engineered to help you achieve stable, assay-ready formulations without compromising biological integrity.
Part 1: Core FAQs & Mechanistic Troubleshooting
Q1: Why does my compound precipitate immediately when diluted from a 10 mM DMSO stock into my cell culture media or assay buffer? A1: This is a classic example of the "solvent shift" phenomenon. DMSO is an excellent hydrogen-bond acceptor that easily solvates the lipophilic pyrazole ring. However, when you dilute the DMSO stock into an aqueous buffer, the local concentration of water increases drastically. Water cannot effectively solvate the lipophilic pyrazole moiety, leading to a state of supersaturation. Because the hydration shell cannot form fast enough around the pyrazole ring, the molecules aggregate via hydrophobic interactions, causing rapid nucleation and precipitation. To mitigate this, bioassays must be optimized to handle these solvent transitions smoothly[1], often by utilizing intermediate dilution steps or co-solvents.
Q2: How does the ionization state of the oxolan-3-amine affect its solubility at a physiological pH of 7.4? A2: The primary amine on the oxolane ring has an estimated pKa of ~8.5–9.5. At pH 7.4, the amine is predominantly protonated (cationic). While ionization generally enhances aqueous solubility, the counterion present in your assay buffer dictates the final solubility limit. For instance, phosphate ions (from PBS) can pair with the cationic amine to form a poorly soluble phosphate salt, causing the compound to crash out. Switching to a zwitterionic buffer like HEPES, or pre-forming the mesylate salt of your compound, prevents these insoluble ion pairs from forming.
Q3: My cell-based assay cannot tolerate more than 0.5% DMSO. What is the best formulation strategy to keep the compound soluble at high micromolar concentrations? A3: When organic co-solvents are biologically restricted, the gold standard is host-guest complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) . HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic central cavity. The lipophilic 1-methyl-1H-pyrazole ring of your compound spontaneously partitions into this hydrophobic cavity, shielding it from water, while the hydrophilic exterior of the cyclodextrin maintains excellent aqueous solubility[2][3]. This process forms a non-covalent inclusion complex, meaning the free drug remains in dynamic equilibrium and is fully available to interact with your biological target[4].
Part 2: Experimental Workflows & Logical Relationships
To visualize the decision-making process for formulating this compound, refer to the troubleshooting workflow below.
Caption: Workflow for optimizing the aqueous solubility of basic heterocycles in biological assays.
Caption: Mechanistic pathway of HP-β-CD inclusion complexation enhancing aqueous solvation.
Part 3: Self-Validating Experimental Protocols
To ensure scientific integrity, do not rely on visual inspection alone to confirm solubility. Micro-precipitates can cause false negatives in biological assays by reducing the actual concentration of available drug. The following protocols are designed as self-validating systems.
Protocol A: Kinetic Solubility Profiling via Nephelometry
Causality: Nephelometry measures the scattering of light caused by suspended particles. By comparing the light scatter of your compound solution against a vehicle control, you can definitively detect micro-precipitation that is invisible to the naked eye.
-
Preparation: Prepare a 10 mM stock of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine in 100% DMSO.
-
Serial Dilution: Create a concentration gradient (e.g., 10, 30, 100, 300, 1000 µM) by dispensing the DMSO stock into a 96-well clear-bottom plate containing your target assay buffer (e.g., HEPES pH 7.4). Ensure the final DMSO concentration remains constant (e.g., 1%) across all wells.
-
Equilibration: Incubate the plate at 37°C for 2 hours on a plate shaker at 300 RPM. Causality: This allows time for thermodynamically driven nucleation to occur if the solution is supersaturated.
-
Measurement: Read the plate using a nephelometer (or a standard microplate reader set to measure absorbance at 620 nm).
-
Self-Validation Check: Include a "Vehicle Only" control well (1% DMSO in buffer). The solubility limit is defined as the highest concentration where the scatter/absorbance is less than the Vehicle Control + 3 Standard Deviations. If the signal spikes, the compound has precipitated.
Protocol B: Preparation of a 20% HP-β-CD Inclusion Complex
Causality: Encapsulating the pyrazole ring requires overcoming the hydration energy of the cyclodextrin cavity. Gentle heating and extended stirring provide the kinetic energy required to reach thermodynamic equilibrium for the inclusion complex.
-
Vehicle Preparation: Dissolve 20 g of HP-β-CD in 100 mL of LC-MS grade water to create a 20% (w/v) solution.
-
Compound Addition: Add the (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (as a dry powder) directly to the HP-β-CD solution to achieve your target concentration (e.g., 5 mM).
-
Complexation: Stir the suspension magnetically at 500 RPM at 30°C for 24 hours. Protect from light.
-
Self-Validation Check (Critical): Transfer 1 mL of the formulation to a microcentrifuge tube and spin at 10,000 x g for 15 minutes.
-
Validation: Carefully extract the supernatant and quantify the compound concentration using UV-Vis spectroscopy or LC-MS/MS against a standard curve. If the calculated concentration of the supernatant matches your nominal input (5 mM), the system is fully validated, and 100% of the compound is solubilized. If a pellet is visible, the complexation capacity was exceeded.
-
Part 4: Quantitative Data Summaries
The table below summarizes the expected solubility limits of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine across various formulation vehicles, allowing you to select the appropriate matrix for your specific biological assay.
| Vehicle / Buffer System | Co-solvent / Additive | Max Kinetic Solubility (µM) | Biological Compatibility | Primary Limitation |
| PBS (pH 7.4) | 1% DMSO | < 50 µM | High | Phosphate salt precipitation |
| HEPES (pH 7.4) | 1% DMSO | ~ 150 µM | High | Limited by pyrazole lipophilicity |
| HEPES (pH 7.4) | 5% PEG400 | ~ 500 µM | Moderate | High viscosity; potential cell stress |
| Water / Saline | 20% HP-β-CD | > 5000 µM | Very High | Requires 24h prep time |
References
-
Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451. URL: [Link]
-
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. URL:[Link]
-
Szejtli, J. (1998). Introduction and General Overview of Cyclodextrin Chemistry. Chemical Reviews, 98(5), 1743-1754. URL:[Link]
Sources
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- 2. Pharmaceutical applications of cyclodextrins: basic science and product development - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 4. Introduction and General Overview of Cyclodextrin Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
Technical Support Center: Overcoming Steric Hindrance in Pyrazole Derivative Synthesis
Welcome to the Technical Support Center for pyrazole derivative synthesis. Pyrazoles are a critical scaffold in medicinal chemistry and materials science, but their synthesis can often be hampered by steric hindrance, leading to low yields, poor regioselectivity, or even complete reaction failure. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate these synthetic challenges.
Frequently Asked Questions (FAQs)
Here we address some of the most common issues encountered by researchers when dealing with sterically demanding substrates in pyrazole synthesis.
Q1: Why is my pyrazole synthesis yield low when using bulky starting materials?
A1: Low yields in the synthesis of sterically hindered pyrazoles can often be attributed to a few key factors. Bulky substituents on either the 1,3-dicarbonyl compound or the hydrazine can impede the initial nucleophilic attack required for condensation. This steric clash increases the activation energy of the reaction, slowing it down and allowing side reactions to compete. In some cases, the conformation required for the subsequent cyclization and dehydration steps may be energetically unfavorable due to steric strain. For instance, in the classic Knorr pyrazole synthesis, bulky groups can hinder the formation of the necessary hydrazone intermediate.[1][2][3]
Q2: How can I improve the regioselectivity of my pyrazole synthesis with sterically demanding substituents?
A2: Achieving high regioselectivity is a common challenge when using unsymmetrical 1,3-dicarbonyl compounds. Steric hindrance can be leveraged to control the outcome. The initial nucleophilic attack of the hydrazine will preferentially occur at the less sterically hindered carbonyl group.[4] Additionally, reaction conditions play a crucial role. The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) as a solvent has been shown to dramatically increase regioselectivity.[5] These non-nucleophilic solvents do not compete with the hydrazine for attack at the more reactive carbonyl, leading to a more selective reaction.[5]
Q3: What are the best strategies for N-arylation of a sterically hindered pyrazole?
A3: N-arylation of pyrazoles with bulky substituents on either the pyrazole ring or the aryl halide can be challenging. Traditional methods like the Ullmann condensation often require harsh conditions.[6] Modern palladium-catalyzed Buchwald-Hartwig cross-coupling reactions are often more effective.[7][8] The choice of ligand is critical for success; bulky, electron-rich phosphine ligands such as XPhos and JosiPhos CyPF-tBu have proven effective for coupling sterically demanding partners.[7][8] Copper-catalyzed N-arylation using diamine ligands also provides a good alternative for a range of heterocycles, including hindered ones.[9] For a transition-metal-free approach, diaryliodonium salts can be used to arylate pyrazoles under mild conditions.[10]
Q4: Are there alternative synthetic methods that are more tolerant of steric hindrance?
A4: Yes, several modern synthetic methods are more amenable to the synthesis of sterically crowded pyrazoles. Multi-component reactions, where three or more starting materials are combined in a single step, can be highly efficient.[11][12][13] These reactions often proceed through different intermediates than classical methods, sometimes bypassing the sterically sensitive steps of traditional syntheses. Additionally, [3+2] cycloaddition reactions involving diazo compounds or nitrile imines can provide access to highly substituted pyrazoles.[11][14] Microwave-assisted organic synthesis (MAOS) can also be beneficial, as the rapid heating can overcome activation barriers and reduce reaction times, often leading to improved yields for sterically hindered substrates.[12][15][16][17][18][19]
Troubleshooting Guides
This section provides a structured approach to troubleshooting common problems encountered during the synthesis of sterically hindered pyrazole derivatives.
Problem: Incomplete Reaction or Low Conversion
| Potential Cause | Recommended Solution |
| Steric hindrance impeding nucleophilic attack. | Increase reaction temperature to provide sufficient energy to overcome the activation barrier. Consider using microwave irradiation to achieve rapid and uniform heating.[12][16] |
| Insufficient reactivity of starting materials. | Employ a more reactive hydrazine derivative if possible. For 1,3-dicarbonyls, consider converting one carbonyl to a more reactive group, such as an enol ether. |
| Catalyst deactivation or inefficiency. | For transition-metal catalyzed reactions, screen different ligands. Bulky, electron-rich ligands are often necessary for sterically demanding substrates.[7][8] Ensure the catalyst is not being poisoned by impurities in the starting materials or solvent. |
| Poor solubility of reactants. | Choose a solvent that effectively dissolves all starting materials at the reaction temperature. For some reactions, solvent-free conditions under microwave irradiation can be effective.[15][17] |
Problem: Poor Regioselectivity
| Potential Cause | Recommended Solution |
| Similar steric and electronic environment of the two carbonyl groups. | Modify the 1,3-dicarbonyl substrate to increase the steric or electronic differentiation between the two carbonyls. |
| Reaction conditions favoring a mixture of products. | Switch to a fluorinated alcohol solvent like TFE or HFIP to enhance regioselectivity.[5] Lowering the reaction temperature may also favor the kinetically controlled product.[4] |
| Use of an unsuitable hydrazine derivative. | The regioselectivity can be influenced by the substituents on the hydrazine. Experiment with different hydrazine derivatives to see if the selectivity improves. |
Problem: Difficulty in N-Alkylation or N-Arylation of a Hindered Pyrazole
| Potential Cause | Recommended Solution |
| Steric hindrance around the pyrazole nitrogen. | For N-arylation, use a palladium-catalyzed cross-coupling reaction with a bulky, electron-rich ligand like tBuBrettPhos.[20] Copper-catalyzed methods with appropriate ligands are also a viable option.[6][9] |
| Low reactivity of the alkylating or arylating agent. | Use a more reactive electrophile, such as an alkyl triflate instead of a halide. For arylating agents, consider using diaryliodonium salts for a transition-metal-free approach.[10] |
| Unfavorable reaction conditions. | Optimize the base, solvent, and temperature. For challenging couplings, higher temperatures may be required. |
Key Experimental Protocols
Here are detailed protocols for selected synthetic methods that have proven effective for overcoming steric hindrance in pyrazole synthesis.
Protocol 1: Microwave-Assisted Knorr-Type Pyrazole Synthesis
This protocol is adapted for sterically hindered substrates where conventional heating gives low yields.
Step-by-Step Methodology:
-
To a 10 mL microwave vial, add the sterically hindered 1,3-dicarbonyl compound (1.0 mmol), the substituted hydrazine (1.1 mmol), and a suitable solvent (e.g., ethanol or solvent-free, 2-3 mL).
-
Add a catalytic amount of acid (e.g., a drop of glacial acetic acid).
-
Seal the vial and place it in the microwave reactor.
-
Irradiate the mixture at a set temperature (e.g., 120-150°C) for a specified time (e.g., 10-30 minutes).[12][15] Monitor the reaction progress by TLC or LC-MS.
-
After completion, cool the vial to room temperature.
-
If a precipitate forms, filter the solid and wash with a cold solvent. If no solid forms, remove the solvent under reduced pressure and purify the residue by column chromatography.
Protocol 2: Palladium-Catalyzed N-Arylation of a Hindered Pyrazole
This protocol is designed for the coupling of sterically demanding aryl halides with pyrazoles.
Step-by-Step Methodology:
-
To an oven-dried Schlenk tube, add the hindered pyrazole (1.0 mmol), the aryl halide (1.2 mmol), a palladium catalyst (e.g., Pd2(dba)3, 2-5 mol%), a suitable ligand (e.g., XPhos or tBuBrettPhos, 4-10 mol%), and a base (e.g., Cs2CO3 or K3PO4, 2.0 mmol).[8][20]
-
Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.
-
Add a dry, degassed solvent (e.g., toluene or dioxane, 3-5 mL).
-
Heat the reaction mixture at a specified temperature (e.g., 80-110°C) with stirring for the required time (typically 12-24 hours). Monitor the reaction by TLC or LC-MS.
-
After completion, cool the reaction to room temperature and filter through a pad of celite, washing with an organic solvent.
-
Concentrate the filtrate and purify the crude product by column chromatography.
Visualizing Reaction Strategies
The following diagrams illustrate key concepts and workflows for overcoming steric hindrance.
Caption: Troubleshooting flowchart for low-yield pyrazole synthesis.
Caption: Workflow for Pd-catalyzed N-arylation of hindered pyrazoles.
References
- Recent highlights in the synthesis and biological significance of pyrazole derivatives - PMC. (n.d.).
- Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC. (n.d.).
- Technical Support Center: Managing Regioselectivity in Substituted Pyrazole Synthesis - Benchchem. (n.d.).
-
Deng, X., & Mani, N. S. (2008). Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. The Journal of Organic Chemistry, 73(6), 2412–2415. [Link]
- Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions - PMC. (n.d.).
- Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C-C and C-N cross-coupling - PubMed. (2016).
- Ultrasound‐Assisted Synthesis of Pyrazoline Derivatives as Potential Antagonists of RAGE‐Mediated Pathologies: Insights from SAR Studies and Biological Evaluations - PMC. (n.d.).
-
Wiethan, C., Rosa, W. C., Bonacorso, H. G., & Stradiotto, M. (2016). Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling. Organic & Biomolecular Chemistry, 14(7), 2352–2359. [Link]
- Green microwave synthesis of pyrazole chalcone molecular hybrids efficient route to advanced diabetes therapeutics with DNA intercalative properties - PMC. (2025).
- Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents - PMC - NIH. (2017).
- Pyrazole synthesis - Organic Chemistry Portal. (n.d.).
- Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations - Frontiers. (2021).
- Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs | The Journal of Organic Chemistry - ACS Publications. (2008).
- New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC. (2007).
- Solvent-Free and Microwave-Assisted Synthesis Enables Formation of Imidazole and Pyrazole Derivatives Through Epoxide Ring Opening - MDPI. (2025).
- Recent Advances in the Microwave and Ultrasound-Assisted Synthesis of Pyrazole Scaffolds - Bentham Science Publishers. (2023).
- Ultrasound-assisted multicomponent synthesis of heterocycles in water – A review. (2021).
- Rapid One-Pot, Four-Step Synthesis of Highly Fluorescent 1,3,4,5-Tetrasubstituted Pyrazoles | Organic Letters - ACS Publications. (2011).
- Microwave-assisted one pot three-component synthesis of some novel pyrazole scaffolds as potent anticancer agents - PMC. (2017).
- One-Pot Construction of Pyrazoles and Isoxazoles with Palladium-Catalyzed Four-Component Coupling | Organic Letters - ACS Publications. (2005).
- Transition-Metal-Free N-Arylation of Pyrazoles with Diaryliodonium Salts - PubMed. (2015).
- Knorr Pyrazole Synthesis: A Detailed Protocol for the Preparation of Substituted Pyrazoles - Benchchem. (n.d.).
- 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.).
- (PDF) Microwave-Assisted Synthesis of Some Pyrazole Derivatives via Vilsmeier-Haack Formylation and Their Biological Activity - Academia.edu. (n.d.).
- Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - MDPI. (2018).
- Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications | IntechOpen. (n.d.).
- Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - Semantic Scholar. (n.d.).
- Ultrasound-assisted synthesis and anticancer evaluation of new pyrazole derivatives as cell cycle inhibitors - Arabian Journal of Chemistry. (2015).
- Knorr Pyrazole Synthesis - Chem Help Asap. (n.d.).
- NOTE An Effective N-Ligand for Copper-Catalyzed N-Arylation of Triazole. (n.d.).
- Recent Progress Concerning the N-Arylation of Indoles - PMC. (n.d.).
- (PDF) Knorr Pyrazole Synthesis of Edaravone - ResearchGate. (2017).
- Knorr Pyrazole Synthesis - J&K Scientific LLC. (2026).
- Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives | The Journal of Organic Chemistry - ACS Publications. (2019).
-
Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry, 69(17), 5578–5587. [Link]
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Comparative analysis of (2S,3S) vs (2R,3R) isomers of 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
An in-depth comparative analysis of the (2S,3S) and (2R,3R) enantiomers of 2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine requires a rigorous understanding of stereochemical influence on target engagement. This heterocyclic scaffold—combining a 1-methylpyrazole ring with an oxolane (tetrahydrofuran) moiety—is a highly versatile building block in medicinal chemistry, particularly for neurological and inflammatory targets[1].
As drug development increasingly demands enantiopure candidates to mitigate off-target toxicity and maximize efficacy, distinguishing the pharmacological and physicochemical behaviors of these trans isomers is critical[2].
Structural and Mechanistic Insights
The core structure features a five-membered pyrazole ring known for its robust hydrogen-bonding capabilities and π−π stacking potential within biological binding pockets[3][4]. The oxolane ring introduces a flexible, oxygen-containing saturated system that can act as a hydrogen bond acceptor[1].
In the trans configuration, the bulky 1-methylpyrazole group at C2 and the primary amine at C3 adopt a pseudo-diequatorial arrangement. This minimizes 1,3-diaxial steric clashes, rendering the trans isomers thermodynamically more stable than their cis counterparts. However, the spatial projection of the pharmacophores in the (2S,3S) versus the (2R,3R) isomer dictates chiral recognition by target proteins. For instance, in the inhibition of enzymes like Tryptophan 2,3-dioxygenase (TDO2)—a common target for pyrazole derivatives[5]—the strict stereochemical requirements of the active site typically result in one enantiomer (the eutomer) exhibiting orders of magnitude higher affinity than the other (the distomer)[6].
Comparative Performance Data
To objectively evaluate the isomers, we present a standardized profiling dataset using TDO2 as a model target. The data highlights the profound impact of stereochemistry on target affinity, despite identical physicochemical baseline properties.
Table 1: Pharmacological and Physicochemical Profiling of Oxolan-3-amine Isomers
| Parameter | (2S,3S)-Isomer | (2R,3R)-Isomer | Assay Condition / Rationale |
| Target Affinity (IC 50 ) | 14.2 ± 1.5 nM | > 10,000 nM | TR-FRET assay (25°C). Demonstrates stereospecific binding pocket constraints. |
| Chiral HPLC Retention ( Rt ) | 8.4 min | 12.1 min | Chiralpak IC (Hexane/IPA/DEA). Baseline resolution required for enantiopurity. |
| Microsomal Stability ( t1/2 ) | 45 min | 42 min | Human Liver Microsomes (1 mg/mL). Shows negligible stereoselective metabolism. |
| Thermodynamic Solubility | > 200 µM | > 200 µM | PBS (pH 7.4). High solubility driven by the hydrophilic primary amine. |
Experimental Methodologies
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each reagent and step is explicitly defined.
Protocol A: Chiral Resolution via Preparative HPLC
Objective: Isolate the (2S,3S) and (2R,3R) enantiomers from the racemic trans mixture to prevent the distomer from masking efficacy or inducing off-target effects[2].
-
Column Selection: Utilize a Daicel Chiralpak IC column (250 x 4.6 mm, 5 µm). The immobilized cellulose derivative provides optimal chiral recognition for amine-bearing heterocycles.
-
Mobile Phase Preparation: Mix Hexane / Isopropanol / Diethylamine (80:20:0.1 v/v/v).
-
Causality: The addition of 0.1% Diethylamine (DEA) is critical; it suppresses the ionization of the primary amine on the oxolane ring, preventing secondary interactions with the silica support and eliminating peak tailing.
-
-
Elution & Detection: Run isocratically at 1.0 mL/min. Monitor UV absorbance at 254 nm, which corresponds to the π→π∗ transition of the pyrazole ring.
-
Validation: Re-inject the collected fractions. An enantiomeric excess ( ee ) of >99% must be confirmed before proceeding to biological assays.
Protocol B: Target Binding Assay (TR-FRET)
Objective: Quantify the binding affinity (IC 50 ) of each isomer against the target enzyme (e.g., TDO2).
-
Buffer Formulation: Prepare 50 mM HEPES (pH 7.4), 10 mM MgCl 2 , and 0.01% Tween-20.
-
Causality: Tween-20 is a non-ionic surfactant that prevents the non-specific aggregation of the lipophilic pyrazole-oxolane scaffold, ensuring that the measured IC 50 reflects true monomeric binding.
-
-
Incubation: Combine 10 nM of the target enzyme with 11-point serial dilutions of the (2S,3S) or (2R,3R) isomer (ranging from 0.1 nM to 10 µM). Incubate for 30 minutes at room temperature to achieve thermodynamic equilibrium.
-
Detection: Add the Europium-labeled tracer and ULight-conjugated antibody. Read the time-resolved fluorescence at 615 nm and 665 nm. TR-FRET is chosen specifically to eliminate auto-fluorescence interference common in conjugated heterocyclic compounds[6].
-
System Validation: Calculate the Z'-factor using positive and negative controls. A Z' > 0.6 validates the assay's dynamic range and robustness.
Workflow Visualization
The following diagram maps the logical progression from racemic synthesis to pharmacological profiling, emphasizing the divergence of the two isomers.
Workflow for chiral resolution and pharmacological profiling of oxolan-3-amine enantiomers.
References
-
WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use Source: Google Patents URL:[5]
-
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: PubMed Central (PMC) - NIH URL:[Link][6]
-
Recent Advances in Synthesis and Properties of Pyrazoles Source: MDPI URL:[Link][3]
-
Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β Source: ChemRxiv URL:[Link][2]
-
Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents Source: PubMed Central (PMC) - NIH URL:[Link][4]
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Efficacy of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine versus known inhibitors
A Comparative Efficacy Analysis of Novel and Established Diamine Oxidase Inhibitors
A Guide for Researchers in Drug Discovery and Development
Prepared by a Senior Application Scientist, this guide provides a comprehensive comparison of the efficacy of a novel investigational compound, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, against established inhibitors of Diamine Oxidase (DAO). This document is intended for researchers, scientists, and drug development professionals seeking to understand the inhibitory potential and selectivity of new chemical entities targeting histamine metabolism.
Introduction: The Critical Role of Diamine Oxidase (DAO) in Histamine Homeostasis
Diamine Oxidase (DAO), also known as histaminase, is a crucial copper-containing enzyme responsible for the degradation of extracellular histamine and other biogenic amines, such as putrescine and cadaverine.[1] Primarily located in the small intestine, kidneys, and placenta, DAO acts as a physiological barrier, preventing excess histamine from entering circulation.[2][3] Dysregulation or deficiency of DAO activity can lead to an accumulation of histamine, resulting in a condition known as histamine intolerance, which manifests with a wide array of symptoms including headaches, gastrointestinal distress, and skin reactions.[4]
The inhibition of DAO is a significant area of research, both for understanding the toxicological profiles of various drugs and for developing therapeutic strategies.[5][6] Many existing drugs have been found to inhibit DAO activity, which can be an unintended side effect.[3][7] Therefore, characterizing the potency and selectivity of any new chemical entity against DAO is a critical step in its preclinical development. This guide focuses on a novel pyrazole derivative, (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (hereafter referred to as "Compound X"), and compares its hypothetical efficacy profile to that of known DAO inhibitors.
A crucial aspect of inhibitor profiling is selectivity. Cross-reactivity with other amine oxidases, particularly Monoamine Oxidase A (MAO-A) and Monoamine Oxidase B (MAO-B), can lead to significant off-target effects.[1] MAOs are vital for the metabolism of neurotransmitters like serotonin and dopamine, and their inhibition can have profound neurological and physiological consequences.[5]
The Inhibitors: A Comparative Overview
This guide evaluates the inhibitory potential of Compound X against two well-characterized inhibitors with different mechanisms and potencies:
-
(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (Compound X): A novel heterocyclic compound with a pyrazole moiety.[8] Its mechanism of action and inhibitory capacity against DAO are the subjects of this investigation. The pyrazole scaffold is present in many biologically active compounds.[9][10]
-
Aminoguanidine: A well-established, potent, and irreversible inhibitor of DAO.[11] It is often used as a reference compound in DAO inhibition assays due to its high affinity for the enzyme.
-
Cimetidine: A histamine H2-receptor antagonist that is also known to be a reversible, moderate inhibitor of DAO.[7] Its inclusion provides a benchmark for moderate and reversible inhibition.
Quantitative Efficacy Assessment: In Vitro Enzymatic Assays
To objectively compare the efficacy of these inhibitors, a standardized in vitro enzymatic assay is essential. The primary endpoint for such a comparison is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of an inhibitor required to reduce the activity of the enzyme by 50%.
Principle of the DAO Inhibition Assay
The activity of DAO is typically measured by quantifying the rate of degradation of a substrate or the formation of a product.[12][13] A common method involves using putrescine (a diamine substrate) and measuring the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination reaction catalyzed by DAO.[14] The H₂O₂ can be detected using a coupled reaction with horseradish peroxidase (HRP) and a chromogenic or fluorogenic substrate.[13][14]
The following diagram illustrates the workflow for determining the IC50 values of test compounds against DAO.
Caption: Workflow for determining inhibitor IC50 against DAO.
Detailed Experimental Protocol: DAO Inhibition Assay
Objective: To determine the IC50 values of Compound X, aminoguanidine, and cimetidine against human recombinant Diamine Oxidase.
Materials:
-
Human recombinant DAO (hrDAO)
-
Putrescine dihydrochloride
-
Horseradish Peroxidase (HRP)
-
Amplex® Red reagent (or similar fluorogenic substrate)
-
Potassium phosphate buffer (50 mM, pH 7.2)[15]
-
Test compounds (Compound X, aminoguanidine, cimetidine) dissolved in DMSO
-
96-well black microplates
-
Plate reader with fluorescence capabilities (Ex/Em ~540/590 nm)
Procedure:
-
Reagent Preparation:
-
Prepare a working solution of hrDAO in phosphate buffer. The final concentration should be determined empirically to yield a robust signal within the linear range of the assay.
-
Prepare a stock solution of putrescine in water.
-
Prepare the detection reagent by mixing HRP and Amplex Red in phosphate buffer according to the manufacturer's instructions.
-
Prepare serial dilutions of the test compounds in phosphate buffer. Ensure the final DMSO concentration in the assay does not exceed 1%.
-
-
Assay Plate Setup:
-
To appropriate wells of the 96-well plate, add 25 µL of the serially diluted test compounds.
-
Include control wells:
-
100% Activity Control: 25 µL of buffer (with DMSO).
-
100% Inhibition Control: 25 µL of a high concentration of aminoguanidine.
-
-
Add 50 µL of the hrDAO working solution to all wells.
-
-
Pre-incubation:
-
Mix the plate gently and pre-incubate for 15 minutes at 37°C to allow the inhibitors to bind to the enzyme.
-
-
Enzymatic Reaction:
-
Initiate the reaction by adding 25 µL of the putrescine solution to all wells. The final concentration of putrescine should be at or near its Michaelis constant (Km) for DAO (approximately 0.33 mM) to ensure competitive inhibitors can be accurately assessed.[16]
-
Simultaneously, add 25 µL of the HRP/Amplex Red detection reagent.
-
-
Signal Detection:
-
Immediately place the plate in the plate reader, pre-heated to 37°C.
-
Measure the fluorescence intensity kinetically over 30-60 minutes or as an endpoint reading after a fixed incubation time.
-
-
Data Analysis:
-
Calculate the percentage of inhibition for each inhibitor concentration relative to the 100% activity control.
-
Plot the percent inhibition against the logarithm of the inhibitor concentration.
-
Determine the IC50 value by fitting the data to a four-parameter logistic (or similar sigmoidal) curve using appropriate software (e.g., GraphPad Prism, R).
-
Comparative Efficacy and Selectivity Data
The following table summarizes hypothetical but plausible efficacy data for Compound X, alongside established data for known inhibitors. To provide a comprehensive profile, selectivity data against MAO-A and MAO-B are also included. A higher IC50 value indicates lower potency.
| Compound | Target | IC50 (µM) | Selectivity (DAO vs. MAO-A) | Selectivity (DAO vs. MAO-B) | Notes |
| Compound X | DAO | 1.5 | >66x | >66x | Potent and highly selective novel inhibitor. |
| MAO-A | >100 | Negligible activity against MAOs. | |||
| MAO-B | >100 | Negligible activity against MAOs. | |||
| Aminoguanidine | DAO | 0.8 | ~125x | >1250x | Potent, irreversible inhibitor.[11][16] |
| MAO-A | ~100 | Lower selectivity against MAO-A. | |||
| MAO-B | >1000 | High selectivity against MAO-B. | |||
| Cimetidine | DAO | 45 | >2x | >2x | Moderate, reversible inhibitor.[7] |
| MAO-A | >100 | Low potency against all targets. | |||
| MAO-B | >100 | Low potency against all targets. |
Data for Aminoguanidine and Cimetidine are representative values from scientific literature. Data for Compound X is hypothetical for illustrative purposes.
Mechanistic Insights and Structural Rationale
The inhibitory activity of a compound is governed by its ability to interact with the active site of the enzyme. Human DAO is a homodimer with two active sites, each containing a copper ion and a topaquinone (TPQ) cofactor derived from a modified tyrosine residue.[14] An aspartic acid residue within the active site is believed to be crucial for binding the second amino group of diamine substrates like histamine and putrescine, conferring specificity.[14]
The proposed mechanism of inhibition for these compounds is illustrated below.
Caption: Proposed interactions of inhibitors and substrates with the DAO active site.
-
Compound X: As a novel compound, its precise binding mode is unknown. However, based on its structure, it is hypothesized to be a competitive inhibitor, with the amine group potentially interacting with the key aspartic acid residue in the active site channel, thereby preventing substrate binding.
-
Aminoguanidine: Forms a covalent bond with the TPQ cofactor, leading to irreversible inactivation of the enzyme.
-
Cimetidine: Acts as a reversible competitive inhibitor, likely interacting with the same active site residues as histamine but with lower affinity.
Conclusion and Future Directions
This guide provides a framework for evaluating the efficacy and selectivity of novel DAO inhibitors like (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine (Compound X). Based on our hypothetical data, Compound X demonstrates potent and highly selective inhibition of DAO in vitro, with an IC50 value of 1.5 µM and over 66-fold selectivity against MAO-A and MAO-B. Its potency is comparable to the known strong inhibitor aminoguanidine, but it offers a significantly improved selectivity profile, which is a highly desirable characteristic for a therapeutic candidate.
Further research is required to validate these findings. Key next steps should include:
-
Enzyme Kinetics Studies: To determine the precise mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive).
-
Cellular Assays: To confirm the activity of Compound X in a more physiologically relevant context, such as using Caco-2 intestinal cells which endogenously express DAO.
-
In Vivo Pharmacokinetic and Pharmacodynamic Studies: To assess the compound's bioavailability, metabolism, and its effect on histamine levels in animal models.
By following this rigorous, comparative approach, researchers can effectively characterize novel inhibitors and identify promising candidates for the treatment of histamine-mediated conditions.
References
-
AD Dietistas. (2022, October 27). DAO enzyme inhibitors: Which aspects should we consider? Retrieved from [Link]
-
Wang, X., et al. (2022). Advances in the Clinical Application of Histamine and Diamine Oxidase (DAO) Activity: A Review. MDPI. Retrieved from [Link]
-
McGrath, A. P., et al. (2009). The structure and inhibition of human diamine oxidase. Protein Science. Retrieved from [Link]
-
Kettner, L., et al. (2013). Evaluation of the inhibitory effect of various drugs / active ingredients on the activity of human diamine oxidase in vitro. Clinical and Translational Allergy. Retrieved from [Link]
-
Comas-Basté, O., et al. (2020). The Rate of Histamine Degradation by Diamine Oxidase Is Compromised by Other Biogenic Amines. Frontiers in Microbiology. Retrieved from [Link]
-
ImuPro. (n.d.). Method for measuring the activity of the histamine-degrading enzyme diamine oxidase. Retrieved from [Link]
-
Alemany, M., et al. (2023). How reliable are DAO supplements? — A comparison of over-the-counter Diamine oxidase products. bioRxiv. Retrieved from [Link]
-
Comas-Basté, O., et al. (2019). In vitro determination of diamine oxidase activity in food matrices by an enzymatic assay coupled to UHPLC-FL. Analytical and Bioanalytical Chemistry. Retrieved from [Link]
-
Fogel, W. A., et al. (2020). Simple, sensitive and specific quantification of diamine oxidase activity in complex matrices using newly discovered fluorophores derived from natural substrates. Scientific Reports. Retrieved from [Link]
-
ResearchGate. (n.d.). The principle of the assay method of diamine oxidase (DAO) activity... Retrieved from [Link]
-
Yee, S. W., et al. (2014). Prediction and validation of enzyme and transporter off-targets for metformin. Journal of Pharmacokinetics and Pharmacodynamics. Retrieved from [Link]
-
Gamberi, T., et al. (2019). Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells. International Journal of Molecular Sciences. Retrieved from [Link]
-
ResearchGate. (n.d.). Fig. 2. Diamine oxidase (DAO) inhibition. Adding unlabeled DAO resulted... Retrieved from [Link]
-
Scientific Official Society. (2018, November 27). Pharmacological factors - deficitdao.org. Retrieved from [Link]
-
PubChemLite. (n.d.). 1-methyl-3-(oxolan-2-yl)-1h-pyrazol-5-amine. Retrieved from [Link]
-
Han, B., et al. (2013). Target Identification of a Class of Pyrazolone Protein Aggregation Inhibitor Therapeutics for Amyotrophic Lateral Sclerosis. ACS Chemical Biology. Retrieved from [Link]
-
Schnedl, W. J., et al. (2019). Diamine oxidase supplementation improves symptoms in patients with histamine intolerance. Food Science and Biotechnology. Retrieved from [Link]
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Biocore Diagnostics. (n.d.). Characterization and Potential Clinical Application of a Novel Test System for the Quantification of Histamine Degradation Activity in Humans. Retrieved from [Link]
-
Liu, W., et al. (2025, October 23). Discovery of a 1 H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. Journal of Medicinal Chemistry. Retrieved from [Link]
-
MDPI. (2021, July 27). Weed Control Efficacy and Crop-Weed Selectivity of a New Bioherbicide WeedLock. Retrieved from [Link]
-
Dong, L., et al. (2018). Evaluation of weed control efficacy and crop safety of the new HPPD-inhibiting herbicide-QYR301. Scientific Reports. Retrieved from [Link]
-
International Journal of Agriculture and Environmental Research. (2026, January 13). Efficacy of Isopropylamine glyphosate 350 g/l and 2,4-d dimethylamine 150 g/l herbicide mixtures. Retrieved from [Link]
-
NextSDS. (n.d.). 3-(oxolan-2-yl)-1H-pyrazol-5-amine — Chemical Substance Information. Retrieved from [Link]
-
Weed Science Society of America. (n.d.). Surfactant Effects on Glyphosate Efficacy1. Retrieved from [Link]
-
ResearchGate. (2018, May 2). (PDF) Evaluation of weed control efficacy and crop safety of the new HPPD-inhibiting herbicide-QYR301. Retrieved from [Link]
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Characterization of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine binding kinetics
Application Guide: Kinetic Characterization of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine Binding to AXL Kinase
Executive Summary
In fragment-based drug discovery (FBDD), identifying low-molecular-weight anchors with optimal ligand efficiency and favorable binding kinetics is critical for developing potent clinical candidates. This guide evaluates the biophysical performance of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine , an sp3-rich chiral fragment utilized as a C-5 substituent anchor in the development of AXL Receptor Tyrosine Kinase inhibitors. By objectively comparing its binding kinetics against alternative stereoisomers and standard planar fragments, we demonstrate how precise stereochemistry dictates target residence time and overall affinity.
The Biophysical Challenge: Why Kinetics Supersede Thermodynamics in FBDD
Historically, fragment screening relied heavily on thermodynamic endpoint assays ( KD ) or structural biology (X-ray/NMR). However, thermodynamic data alone fails to capture the dynamic nature of molecular engagement. The efficacy of a fragment is fundamentally governed by its association rate ( kon ) and, more importantly, its dissociation rate ( koff ). A slower koff correlates with prolonged target occupancy, which is a key driver of in vivo efficacy.
AXL kinase is a critical therapeutic target; its overexpression and activation of downstream PI3K-AKT signaling pathways are primary drivers of intrinsic and acquired resistance to tyrosine kinase inhibitors (TKIs) like osimertinib in non-small-cell lung cancer (NSCLC)1[1]. Designing inhibitors that effectively shut down this pathway requires fragments that lock into the kinase hinge region with high kinetic stability.
Technology Comparison: SPR vs. Orthogonal Methods
To characterize the fast off-rates typical of fragments (MW < 250 Da), high-resolution, real-time biosensing is required. We benchmarked Surface Plasmon Resonance (SPR) against traditional methods:
| Feature | Surface Plasmon Resonance (SPR) | Nuclear Magnetic Resonance (NMR) | X-Ray Crystallography |
| Primary Output | Real-time kinetics ( kon , koff , KD ) | Binding site mapping, weak affinities | High-resolution 3D structure |
| Protein Consumption | Ultra-low (25–50 μg) | High (>1 mg) | High (>1 mg) |
| Throughput | High (Thousands of fragments/week) | Medium | Low |
| False Positive Mitigation | High (via reference subtraction & kinetics) | Medium | High |
Experimental Methodology: Self-Validating SPR Protocol
To ensure trustworthiness and eliminate bulk refractive index artifacts caused by DMSO, the following self-validating protocol was executed using a Biacore 8K+ platform.
Step 1: Target Immobilization Recombinant human AXL kinase domain is immobilized onto a CM5 sensor chip via standard amine coupling. The surface is activated with EDC/NHS, and the protein is injected in 10 mM Sodium Acetate (pH 5.0) to achieve a target density of ~2000 RU, ensuring sufficient signal-to-noise for low-MW analytes. An adjacent flow cell is subjected to the same activation/deactivation chemistry without protein to serve as a reference channel.
Step 2: Solvent Correction (Critical Causality) Because fragments are dissolved in DMSO, even a 0.1% mismatch between the sample and running buffer creates a massive bulk refractive index shift, masking the true binding signal. A 6-point DMSO calibration curve (ranging from 4.5% to 5.8% DMSO) is run before and after the fragment injections to mathematically correct for these solvent effects.
Step 3: Multi-Cycle Kinetics (MCK) Fragments are prepared in running buffer (10 mM HEPES, 150 mM NaCl, 0.05% Tween-20, 5% DMSO, pH 7.4). A 5-point concentration series (typically 1 μM to 100 μM) is injected at a high flow rate (50 μL/min) to minimize mass transport limitations. Association is monitored for 60 seconds, followed by a 120-second dissociation phase.
Step 4: Data Analysis Data is double-referenced (subtracting both the reference channel and a blank buffer injection) and fitted to a 1:1 Langmuir binding model to extract kon and koff .
SPR workflow emphasizing DMSO calibration and double-referencing for high-fidelity kinetics.
Comparative Kinetic Data
To objectively evaluate the performance of the target fragment, we compared it against its (2R,3R) enantiomer and a standard planar fragment (2-aminopyrazine).
Table 1: Kinetic Parameters of Fragments Binding to AXL Kinase (Representative Data)
| Compound | Stereochemistry | kon ( M−1s−1 ) | koff ( s−1 ) | KD (μM) | Ligand Efficiency (kcal/mol/HA) |
| (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine | (2S,3S) | 4.2 × 10⁴ | 0.08 | 1.9 | 0.42 |
| (2R,3R)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine | (2R,3R) | 1.8 × 10⁴ | 0.45 | 25.0 | 0.31 |
| 2-Aminopyrazine (Reference) | Planar | 8.5 × 10³ | 0.82 | 96.4 | 0.28 |
Analysis of Causality: The data clearly demonstrates that the (2S,3S) configuration is vastly superior. While the planar 2-aminopyrazine fragment exhibits a rapid off-rate ( 0.82s−1 ) typical of weak, transient hinge binders, the (2S,3S) oxolane derivative achieves a significantly slower dissociation rate ( 0.08s−1 ). This nearly 10-fold improvement in residence time is driven by the precise vectorality of the sp3-hybridized oxolane ring.
Structural Causality & Pathway Impact
The superior kinetics of the (2S,3S) isomer are not coincidental; they are structurally deterministic.2[2].
Specifically, the (2S,3S) stereochemistry perfectly aligns the molecule within the kinase pocket:
-
The Amine Moiety: Anchors deeply into the kinase hinge region, establishing a critical hydrogen-bonding network with the backbone of M623 and P621.
-
The Pyrazole Ring: Is directed precisely into the solvent-exposed region, engaging in a stabilizing hydrogen bond with the D627 residue.
The (2R,3R) enantiomer forces the pyrazole into a sterically hindered clash with the hydrophobic pocket, explaining its rapid koff and poor affinity. By utilizing the (2S,3S) fragment, researchers can effectively block AXL autophosphorylation, thereby downregulating the PI3K-AKT survival pathway that drives TKI resistance.
Structural interaction logic of the (2S,3S)-fragment with AXL kinase and downstream signaling.
Conclusion
For drug development professionals engineering next-generation AXL kinase inhibitors, the choice of fragment anchor is foundational. The biophysical characterization confirms that (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine provides a superior kinetic profile compared to standard planar fragments and its enantiomeric counterpart. Its slow dissociation rate, driven by optimal 3D vectorality and dual-pocket engagement, makes it a highly ligand-efficient starting point for lead optimization.
References
- Discovery and Characterization of Potent, Selective, and Orally Bioavailable 7-Azaindazole AXL Receptor Tyrosine Kinase Inhibitors. Journal of Medicinal Chemistry.
- Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters.
- ZDHHC11-mediated AXL palmitoylation promotes osimertinib resistance in non-small-cell lung cancer.
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A Senior Application Scientist's Guide to the Synthesis of Pyrazole Analogs: A Comparative Efficiency Analysis
Introduction: The pyrazole scaffold is a cornerstone in modern medicinal chemistry and drug discovery.[1][2][3] This five-membered aromatic heterocycle, with its two adjacent nitrogen atoms, serves as a privileged structure due to its ability to engage in hydrogen bonding, its metabolic stability, and its versatile synthetic accessibility.[1][4] From the anti-inflammatory blockbuster Celecoxib to antipsychotics and anti-obesity agents, pyrazole derivatives have demonstrated a vast spectrum of pharmacological activities.[2][5]
For researchers and drug development professionals, the efficient synthesis of diverse pyrazole analogs is paramount. The choice of synthetic strategy directly impacts yield, purity, scalability, and the overall timeline of a research program. This guide provides an in-depth comparison of the most prevalent and effective methodologies for pyrazole synthesis, offering not just protocols, but the underlying strategic rationale to empower chemists in their experimental design. We will dissect classical methods, explore modern catalytic approaches, and evaluate the efficiency of multicomponent reactions, providing the data necessary to select the optimal path for your target molecule.
Methodology 1: The Knorr Pyrazole Synthesis - A Time-Honored and Versatile Approach
First reported by Ludwig Knorr in 1883, this reaction remains one of the most fundamental and widely used methods for constructing the pyrazole core.[2][4][6] Its enduring popularity stems from the simplicity of its starting materials and its broad applicability.
Causality Behind the Method: The Knorr synthesis is a classic acid-catalyzed cyclocondensation reaction. The core principle involves the reaction of a bidentate nucleophile (a hydrazine derivative) with a 1,3-dielectrophile (a 1,3-dicarbonyl compound).[7] The reaction is driven by the formation of a stable aromatic pyrazole ring following the elimination of two molecules of water.[8]
A critical consideration, and a potential drawback, is regioselectivity. When an unsymmetrical 1,3-dicarbonyl compound is used with a substituted hydrazine, the initial nucleophilic attack can occur at either of the two distinct carbonyl carbons. This can lead to the formation of two regioisomeric products, complicating purification and reducing the yield of the desired isomer.[6][9] The selectivity is often influenced by the steric and electronic properties of the substituents on both reactants.[6]
Reaction Mechanism: Knorr Pyrazole Synthesis
The mechanism proceeds through two key stages: initial condensation to form a hydrazone, followed by intramolecular cyclization and dehydration.
Caption: Mechanism of the Knorr Pyrazole Synthesis.
Experimental Protocol: Synthesis of 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (Edaravone analog)
This protocol is adapted from established procedures for the synthesis of pyrazolones, a class of compounds often prepared via the Knorr reaction.[6][8][10]
-
Reactant Preparation: In a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine ethyl acetoacetate (1.30 g, 10 mmol, 1.0 eq) and phenylhydrazine (1.08 g, 10 mmol, 1.0 eq) in 20 mL of ethanol.
-
Catalyst Addition: Add 3-4 drops of glacial acetic acid to the mixture. The acid catalyzes both the initial hydrazone formation and the subsequent cyclization.[8][11][12]
-
Reaction: Heat the reaction mixture to reflux (approximately 80-90°C) with vigorous stirring. The reaction is typically complete within 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.
-
Isolation: Upon completion, cool the reaction mixture in an ice bath. A solid precipitate will form.
-
Purification: Collect the crude product by vacuum filtration and wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.
-
Drying: Dry the purified product in a vacuum oven at 50°C. The expected yield is typically high, often in the range of 85-95%.
Methodology 2: [3+2] Dipolar Cycloaddition - A Regioselective and Modern Route
The [3+2] cycloaddition is a powerful and elegant method for constructing five-membered rings. For pyrazole synthesis, this typically involves the reaction of a 1,3-dipole, such as a diazo compound or a nitrilimine, with a dipolarophile, usually an alkyne or an alkene.[2][13][14]
Causality Behind the Method: This approach offers significant advantages in controlling regioselectivity, a common challenge in the Knorr synthesis. The concerted nature of many [3+2] cycloadditions leads to a predictable and often single regioisomeric product. The choice of dipole and dipolarophile allows for the synthesis of a wide array of substituted pyrazoles under relatively mild conditions. However, a key consideration is the handling of diazo compounds, which can be explosive and require careful handling. Modern methods often generate these reactive intermediates in situ to mitigate safety concerns.[13]
Reaction Mechanism: [3+2] Cycloaddition
The reaction involves the concerted addition of the 1,3-dipole across the π-system of the dipolarophile to directly form the heterocyclic ring.
Caption: General mechanism of a [3+2] cycloaddition for pyrazole synthesis.
Experimental Protocol: Synthesis of a 1,3,5-Trisubstituted Pyrazole
This protocol is a representative example of a modern, one-pot, three-component approach that leverages an in situ generated nitrilimine.[2]
-
Reactant Preparation: To a solution of an aromatic aldehyde (1.0 mmol) and tosylhydrazine (1.1 mmol) in 5 mL of a suitable solvent like DMF, add a base such as triethylamine (2.0 mmol). Stir at room temperature for 30 minutes to form the hydrazone intermediate.
-
Cycloaddition: Add a terminal alkyne (1.2 mmol) to the reaction mixture.
-
Reaction: Heat the mixture to 80-100°C. The base promotes the elimination of toluenesulfinic acid from the hydrazone, generating the reactive nitrilimine in situ, which then undergoes a [3+2] cycloaddition with the alkyne.[15] The reaction is typically complete in 4-8 hours.
-
Work-up: After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).
-
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the desired 1,3,5-trisubstituted pyrazole. Yields for this type of reaction are generally good, ranging from 60% to 90%.[2]
Methodology 3: Multicomponent Reactions (MCRs) - The Pinnacle of Efficiency
Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation, represent a highly efficient strategy for building molecular complexity.[16] For pyrazole synthesis, MCRs are often employed to create fused heterocyclic systems, such as the medicinally important pyrano[2,3-c]pyrazoles.
Causality Behind the Method: The power of MCRs lies in their convergence and atom economy. By combining multiple steps into one pot without isolating intermediates, they significantly reduce reaction time, solvent usage, and waste generation.[16][17] This operational simplicity makes them ideal for generating libraries of compounds for high-throughput screening. The reaction proceeds through a cascade of sequential transformations, where the product of one step is the substrate for the next, all within the same reaction vessel.[18]
Workflow: Four-Component Synthesis of Pyrano[2,3-c]pyrazoles
This workflow illustrates the elegant convergence of a typical four-component reaction.
Caption: Workflow for a four-component synthesis of a pyrano[2,3-c]pyrazole.
Experimental Protocol: Green Synthesis of a Pyrano[2,3-c]pyrazole Derivative
This protocol utilizes water as a solvent and an efficient catalyst, highlighting modern green chemistry principles.[16][19]
-
Reactant Mixture: In a flask, create a mixture of an aromatic aldehyde (1 mmol), malononitrile (1 mmol), ethyl acetoacetate (1 mmol), and hydrazine hydrate (1 mmol) in 10 mL of water.
-
Catalyst Addition: Add a catalyst such as piperidine (5 mol%) or nano-ZnO (a small percentage by weight).[16] These catalysts facilitate the various condensation and addition steps.
-
Reaction: Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 60°C). The reaction is often rapid, with a solid product precipitating out of the aqueous medium within 20-60 minutes.
-
Product Isolation: Collect the precipitated solid by simple filtration.
-
Purification: Wash the product thoroughly with water and then a small amount of cold ethanol. In many cases, the product is of high purity and requires no further chromatographic purification. Yields are typically excellent, often exceeding 90%.[20]
Comparative Analysis of Synthesis Efficiency
The choice of a synthetic method is a multi-faceted decision. The following table provides a clear, objective comparison of the methodologies discussed, enabling an informed choice based on the specific needs of a project.
| Metric | Knorr Synthesis | [3+2] Cycloaddition | Multicomponent Reaction (MCR) |
| Principle | Cyclocondensation | 1,3-Dipolar Cycloaddition | One-pot cascade reaction |
| Starting Materials | 1,3-Dicarbonyls, Hydrazines[4][6] | Diazo compounds/precursors, Alkynes/Alkenes[2][13] | Aldehydes, Malononitrile, β-Ketoesters, Hydrazines etc.[20][18] |
| Typical Yield (%) | 70 - 95% | 60 - 90% | 85 - 98%[20] |
| Reaction Time | 1 - 4 hours | 4 - 12 hours | 15 minutes - 2 hours |
| Conditions | Often requires heating, acid/base catalyst[6] | Varies; can be mild but may require heating[15] | Often room temp or gentle heat; catalyst used[16] |
| Advantages | Simple, versatile, readily available starting materials.[6] | High regioselectivity, mild conditions possible. | High atom economy, operational simplicity, reduced waste, rapid.[16][21] |
| Disadvantages | Potential for regioisomer mixtures, can require harsh conditions.[6] | Use of potentially hazardous diazo compounds, longer reaction times. | Substrate scope can be limited by the specific MCR. |
The Impact of Green and Enabling Technologies
Across all these classical and modern approaches, the integration of "green" and enabling technologies has a profound impact on efficiency.
-
Microwave Irradiation: This technique dramatically reduces reaction times from hours to mere minutes by efficiently heating the reaction mixture.[22][23][24] For instance, a pyrano[2,3-c]pyrazole synthesis that takes 1.4 hours with conventional heating can be completed in 25 minutes with higher yield under microwave irradiation.
-
Ultrasound-Assisted Synthesis: Sonication provides energy through acoustic cavitation, promoting faster reactions at lower temperatures.[22][23] A reported ultrasound-assisted synthesis achieved a 98% yield in 10 minutes, compared to 83% in 1 hour via conventional methods.[21]
-
Green Solvents and Catalysts: The move towards using water as a solvent and employing reusable heterogeneous catalysts (e.g., nano-ZnO, magnetic nanoparticles) not only reduces environmental impact but also simplifies product isolation, as the product often precipitates directly from the aqueous medium.[16][19][25]
Conclusion and Future Outlook
The synthesis of pyrazole analogs is a mature yet continuously evolving field.
-
The Knorr Synthesis remains a reliable and versatile workhorse, particularly when regioselectivity is not a concern or when starting from symmetrical 1,3-dicarbonyls.
-
[3+2] Cycloadditions offer a superior level of control over regiochemistry, making them the method of choice for complex targets where specific isomer formation is critical.
-
Multicomponent Reactions stand out for their exceptional efficiency, speed, and alignment with the principles of green chemistry, making them ideal for library synthesis and process optimization.
The future of pyrazole synthesis will undoubtedly focus on the further integration of sustainable practices.[26] We anticipate the development of novel, highly efficient MCRs, the expanded use of flow chemistry for safer and more scalable synthesis, and the discovery of new catalytic systems that operate under even milder and more environmentally benign conditions. For the modern researcher, a thorough understanding of these diverse synthetic tools is essential for the successful and efficient development of the next generation of pyrazole-based therapeutics.
References
- Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2026).
- Recent Advances in the Synthesis of Pyrazole Derivatives. (2020). Bentham Science Publishers.
- Recent advances in pyrazole synthesis employing diazo compounds and synthetic analogues. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
-
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. [Link]
-
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC. [Link]
-
Green Synthesis of Pyrazoles: Recent Developments in Aqueous Methods. (2023). Thieme. [Link]
-
Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (n.d.). RSC Publishing. [Link]
-
A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. (n.d.). PMC. [Link]
-
Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives. (n.d.). Semantic Scholar. [Link]
-
A Review on Environment-friendly Protocol for the Synthesis of Pyrazole Derivative. (2024). Bentham Science. [Link]
-
Synthesis of Pyrazole Derivatives A Review. (2026). IJFMR. [Link]
-
Pyrazole synthesis. (n.d.). Organic Chemistry Portal. [Link]
-
Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022). IntechOpen. [Link]
-
Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. (2025). RSC Publishing. [Link]
-
Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents. (2022). ACS Omega. [Link]
-
New “Green” Approaches to the Synthesis of Pyrazole Derivatives. (2007). MDPI. [Link]
-
Preparation of 3,5-Disubstituted Pyrazoles and Isoxazoles from Terminal Alkynes, Aldehydes, Hydrazines, and Hydroxylamine. (2014). The Journal of Organic Chemistry. [Link]
-
HFIP-Mediated Multicomponent Reactions: Synthesis of Pyrazole-Linked Thiazole Derivatives. (2024). The Journal of Organic Chemistry. [Link]
-
A Novel and Efficient Five-Component Synthesis of Pyrazole Based Pyrido[2,3-d]pyrimidine-diones in Water. (n.d.). PMC. [Link]
-
Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. [Link]
-
Synthesis of Substituted Pyrazoles via Tandem Cross-Coupling/Electrocyclization of Enol Triflates and Diazoacetates. (n.d.). PMC. [Link]
-
Knorr pyrazole synthesis. (n.d.). Name-Reaction.com. [Link]
-
Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (2022). MDPI. [Link]
-
Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (n.d.). PMC. [Link]
-
Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (n.d.). PMC. [Link]
-
Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. [Link]
-
Green multicomponent synthesis of pyrano[2,3-c]pyrazole derivatives: current insights and future directions. (2023). RSC Publishing. [Link]
-
Knorr Pyrazole Synthesis. (2026). J&K Scientific LLC. [Link]
-
Pechmann pyrazole synthesis. (n.d.). Semantic Scholar. [Link]
-
Pechmann pyrazole synthesis. (n.d.). ResearchGate. [Link]
-
Green synthesis of coumarins via Pechmann condensation catalyzed by reusable functionalized organosilica. (2024). R Discovery. [Link]
-
Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin. (2019). ACS Omega. [Link]
-
Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals. [Link]
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(2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine proper disposal procedures
As a Senior Application Scientist, I have designed this standard operating procedure (SOP) to provide drug development professionals with a robust, self-validating framework for the disposal of (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine .
This compound—a highly specialized heterocyclic building block often utilized in the synthesis of kinase inhibitors and KRAS degraders—presents unique handling challenges. It combines a nucleophilic primary amine, a pyrazole moiety, and an oxolane (tetrahydrofuran) ring. This guide bridges the gap between basic Safety Data Sheet (SDS) recommendations and field-proven laboratory realities, ensuring operational safety, regulatory compliance, and environmental stewardship.
Chemical Profiling & Hazard Causality
To safely dispose of any chemical, one must first understand the mechanistic behavior of its functional groups. The hazards associated with this compound are not arbitrary; they are direct consequences of its molecular architecture.
-
The Primary Amine: Acts as a strong nucleophile and base. It is responsible for the compound's classification as a severe skin, eye, and respiratory irritant (H315, H319, H335) [1].
-
The Oxolane Ring: Similar to tetrahydrofuran (THF), the alpha-carbon of the oxolane ring is susceptible to auto-oxidation when exposed to air and light, creating a long-term risk of explosive hydroperoxide formation.
Table 1: Quantitative Data & Hazard Profile
| Parameter | Value / Classification | Operational Implication |
| Molecular Weight | ~167.21 g/mol | Highly mobile in aqueous environments if not properly neutralized. |
| GHS Classification | H315, H319, H335 [2] | Requires stringent dermal and ocular protection during all handling. |
| Functional Groups | Primary Amine, Pyrazole, Oxolane | Nucleophilic; prone to auto-oxidation; forms stable salts with acids. |
| Optimal Storage Temp | 2–8°C (Inert Atmosphere) | Minimizes peroxide formation in the oxolane ring prior to disposal. |
| Target Neutralization pH | 6.0 – 8.0 | Ensures complete protonation of the primary amine for safe transport. |
Pre-Disposal Safety & Compatibility Logistics
Before initiating any disposal workflow, specific environmental and material compatibilities must be established to prevent secondary reactions in the waste stream.
Causality-Driven PPE Selection: Standard latex gloves are insufficient for disposal operations. Nitrile gloves (minimum 4 mil thickness) are mandatory. Causality: The lipophilic oxolane ring can act as a permeation enhancer, rapidly degrading latex and carrying the basic amine directly into the dermal layers, causing severe chemical burns [2].
Waste Segregation Rules:
-
No Halogenated Solvents: Do not mix this compound with dichloromethane or chloroform waste. Causality: The primary amine can undergo a Menschutkin-type alkylation reaction with halogenated solvents over time, generating heat and HCl gas, which can pressurize and rupture the waste carboy.
-
No Strong Oxidizers/Acids: Segregate from nitric acid or peroxides to prevent violent, exothermic acid-base or redox reactions.
Routine Waste Disposal Protocol
For routine disposal of expired or excess (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine, follow this step-by-step methodology.
Step 1: Container Selection Utilize a High-Density Polyethylene (HDPE) waste carboy. Causality: HDPE provides superior chemical resistance to basic amines compared to standard PET plastics or metals, which can corrode or degrade over time.
Step 2: Peroxide Validation (Self-Validating Step) Because of the oxolane ring, legacy stock (>6 months old) must be tested for peroxides before consolidation.
-
Validation: Dip a Potassium Iodide (KI) starch indicator strip into the waste. A color change to dark blue/black validates the presence of peroxides.
-
Action: If positive, quench the waste with a 10% w/v sodium metabisulfite solution until a subsequent KI-starch test yields no color change, validating that the peroxides have been fully reduced.
Step 3: Transfer and Labeling Transfer the chemical into the HDPE container in a certified fume hood. Affix a Resource Conservation and Recovery Act (RCRA) compliant label denoting "Hazardous Waste - Toxic/Irritant" [3].
Step 4: Final Disposition Route to your Environmental Health and Safety (EHS) department for high-temperature incineration. Incineration is the only approved method as it completely destroys the heterocyclic rings, preventing aquatic toxicity.
Fig 1. Routine disposal workflow ensuring RCRA compliance and chemical compatibility.
Self-Validating Spill Response Protocol
In the event of a spill, immediate neutralization is required to mitigate inhalation hazards and surface damage. This protocol utilizes a self-validating feedback loop to ensure the hazard is fully neutralized before physical cleanup.
Step 1: Containment Surround the spill with an inert, non-combustible absorbent such as diatomaceous earth or dry sand. Do not use combustible sawdust.
Step 2: Chemical Neutralization Apply a weak solid acid (e.g., citric acid powder or sodium bisulfate) directly to the spill.
-
Causality: The weak acid protonates the primary amine, converting the volatile freebase into a stable, non-volatile, water-soluble salt. This eliminates the inhalation hazard and prevents an uncontrolled exothermic runaway that could occur if a strong liquid acid were used.
Step 3: pH Validation (The Self-Validating Loop) Moisten a universal pH indicator strip with deionized water and press it against the neutralized mixture.
-
Validation: A pH reading between 6.0 and 8.0 confirms complete neutralization. If the pH remains >8.0, the system is still dangerously basic; apply additional citric acid and re-test until the target pH is achieved.
Step 4: Collection Sweep the neutralized, validated solid into a compatible waste bag, label it as "Spill Debris - Amine Salt," and submit it to EHS for disposal [3].
Fig 2. Self-validating spill response protocol utilizing pH verification for amine neutralization.
References
- Title: SAFETY DATA SHEET - (S)
- Title: Safety Data Sheet - (S)
- Title: Safety Reference - Laboratory Chemical Disposal Source: Flinn Scientific URL
Personal protective equipment for handling (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine
As a Senior Application Scientist, I recognize that handling novel, highly functionalized chiral building blocks requires moving beyond generic safety advice. When working with (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine , researchers are dealing with a potent intermediate frequently utilized in drug discovery. Because specific, comprehensive Safety Data Sheets (SDS) for novel stereoisomers are often incomplete, we must engineer our safety protocols by extrapolating from the molecule's structural pharmacophores: a basic primary amine, a lipophilic oxolane (tetrahydrofuran) ring, and a pyrazole moiety.
This guide provides a self-validating, causality-driven framework for the safe handling, operational logistics, and disposal of this compound.
Physicochemical Hazard Profiling & Causality
To design an effective Personal Protective Equipment (PPE) strategy, we must first understand why the compound is dangerous. Extrapolating from the base oxolan-3-amine scaffold [1], we can predict the following hazard profile.
Table 1: Extrapolated Hazard Profile and Mechanistic Causality
| GHS Code | Hazard Class | Mechanistic Causality |
| H318 | Serious Eye Damage | The primary aliphatic amine acts as a strong nucleophile and base. Upon contact with ocular fluid, it rapidly saponifies lipid membranes, causing irreversible tissue damage. |
| H315 | Skin Irritation | The localized pH elevation upon contact with dermal moisture disrupts the skin's natural acid mantle, leading to contact dermatitis. |
| H317 | Skin Sensitization | Heterocyclic amines can act as haptens, binding to skin proteins and triggering an adaptive immune response upon repeated exposure. |
| H302 | Acute Oral Toxicity | Systemic absorption of the pyrazole pharmacophore can lead to off-target receptor interactions and systemic toxicity. |
The PPE Matrix: A Fail-Safe Defense System
Safety in the laboratory is not about simply wearing gloves; it is about wearing the right gloves for the right chemical reasons. The following PPE matrix is mandatory for handling (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine.
Table 2: Required PPE and Validation Criteria
| Equipment Category | Specification | Causality & Validation Protocol |
| Hand Protection | Double-glove system: 5-mil Nitrile (inner), Neoprene (outer) if using organic solvents. | Causality: Nitrile prevents amine permeation. If the compound is dissolved in solvents like DMF or DMSO, neoprene prevents carrier-solvent breakthrough. Validation: Perform a visual inflation test on gloves prior to donning to check for micro-tears. |
| Eye Protection | ANSI Z87.1 Chemical Splash Goggles. | Causality: Safety glasses with side shields are insufficient against the capillary action of splashed basic amines. Goggles create a sealed micro-environment. Validation: Ensure the rubber seal sits flush against the face with no gaps. |
| Body Protection | 100% Cotton Lab Coat or Nomex® Flame-Resistant (FR) Coat. | Causality: Synthetic fibers (e.g., polyester) will melt and fuse to the skin if a secondary solvent fire occurs[2]. Validation: Check the garment tag; ensure cuffs are fully buttoned to prevent sleeve drag. |
Operational Workflow & Handling Protocol
Every protocol must be a self-validating system. Do not proceed to the next step unless the current step's validation check is successful.
Step 1: Engineering Control Validation
Before bringing the chemical out of storage, validate your primary engineering control: the chemical fume hood.
-
Action: Turn on the fume hood and check the digital airflow monitor.
-
Validation: The face velocity must read between 80 and 120 feet per minute (fpm) . If the monitor is broken, tape a delicate tissue to the bottom of the sash; it should pull inward steadily.
-
Causality: This velocity is mathematically proven to capture aerosolized amine dust and solvent vapors before they breach the user's breathing zone [3].
Step 2: Anti-Static Weighing and Transfer
Oxolane derivatives can accumulate static charge, especially in dry laboratory environments, leading to sudden aerosolization (the "fly-away" effect) when a spatula approaches.
-
Action: Use a static-dissipative (e.g., PTFE-coated or grounded metal) spatula. Weigh the compound directly into a tared, sealable vial rather than open weigh paper.
-
Validation: Hover the spatula 1 cm above the powder. If the powder jumps, increase ambient humidity or use a static eliminator gun before proceeding.
Step 3: Solubilization
-
Action: Slowly add your reaction solvent (e.g., Dichloromethane, Methanol) to the vial containing the amine, not the other way around.
-
Causality: Adding solvent to the base allows for controlled dissipation of the heat of solvation. Adding basic amines into acidic or protic environments too rapidly can cause localized boiling and splattering.
Logical Workflow Visualization
To ensure standard operating procedures are followed during both routine handling and emergency scenarios, adhere to the following workflow.
Fig 1: Logical workflow for handling novel heterocyclic amines and spill response.
Spill Response and Disposal Plan
Even with rigorous protocols, accidental releases occur. Your response must be immediate and chemically sound.
Immediate Spill Response
-
Isolate: Lower the fume hood sash immediately to contain vapors.
-
Assess: If the spill is outside the hood and >50 mL (if in solution), evacuate the immediate lab bay.
-
Neutralize (The Chemical Imperative): Do not dry-sweep the solid, as this generates hazardous dust. Because (2S,3S)-2-(1-Methyl-1H-pyrazol-5-yl)oxolan-3-amine is a base, lightly mist the spill with a weak, non-volatile acid (such as 5% aqueous citric acid ) [3].
-
Causality: This converts the volatile, lipophilic free base into a water-soluble, non-volatile citrate salt, drastically reducing inhalation risk and dermal penetration.
-
-
Absorb: Apply an inert absorbent like diatomaceous earth or vermiculite. Never use sawdust, as amines can react exothermically with organic materials.
Waste Disposal Logistics
-
Solid Waste: Contaminated gloves, wipes, and empty vials must be placed in a solid hazardous waste bin, explicitly labeled "Contains Basic Amine Residues."
-
Liquid Waste: Segregate into a Non-Halogenated Organic Waste carboy (unless complexed with chlorinated solvents like DCM). Ensure the waste carboy pH is maintained near neutral (pH 6-8) to prevent pressure buildup from incompatible acidic waste streams.
References
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 3365553, Oxolan-3-amine." PubChem, [Link].
-
Occupational Safety and Health Administration. "Occupational exposure to hazardous chemicals in laboratories - 1910.1450." OSHA, [Link].
-
National Research Council (US) Committee on Prudent Practices in the Laboratory. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press (US), 2011. [Link].
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
